Technical Documentation Center

Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate
  • CAS: 176504-90-8

Core Science & Biosynthesis

Foundational

Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate synthesis and properties

An In-Depth Technical Guide to Dimethyl ((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate: Synthesis, Properties, and Applications Foreword for the Modern Researcher In the landscape of contemporary drug discovery and...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to Dimethyl ((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate: Synthesis, Properties, and Applications

Foreword for the Modern Researcher

In the landscape of contemporary drug discovery and organic synthesis, the strategic design of molecular architecture is paramount. Among the myriad of synthetic building blocks, α-aminophosphonates have emerged as a class of compounds with significant potential, largely due to their role as bioisosteres of α-amino acids. This guide focuses on a particularly valuable chiral intermediate: Dimethyl ((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate. Its unique structural amalgamation—a chiral backbone derived from L-phenylalanine, a versatile Boc protecting group, and a reactive ketophosphonate moiety—renders it a cornerstone for the synthesis of complex, biologically active molecules. This document serves as a comprehensive technical resource for researchers, scientists, and professionals in drug development, providing not only procedural details but also the underlying chemical principles that govern its synthesis and reactivity.

Molecular Identity and Physicochemical Characteristics

Dimethyl ((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate, identified by CAS number 176504-90-8, is a chiral organophosphorus compound with significant utility in synthetic and medicinal chemistry.[1][2][3] Its structure is a sophisticated assembly of a phosphonate group, a Boc-protected amino group, a phenyl group, and a ketone functionality, all arranged around a stereochemically defined backbone.[1]

Table 1: Physicochemical Properties of Dimethyl ((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate

PropertyValueSource(s)
IUPAC Name tert-butyl N-[(2S)-4-dimethoxyphosphoryl-3-oxo-1-phenylbutan-2-yl]carbamate[1][3]
Molecular Formula C₁₇H₂₆NO₆P[1][2]
Molecular Weight 371.37 g/mol [1][2]
Appearance White powder[2][4]
Melting Point 72-80 °C[2][4]
Optical Rotation [α]D = -10 ± 2° (c = 1.8% in Chloroform)[1][2]
Storage Conditions ≤ -4 °C[2]

The (3S) configuration is a critical feature, imparting chirality that is essential for its application in asymmetric synthesis and for its specific interactions within biological systems.[1] Spectroscopic analysis is fundamental to its characterization. In ³¹P NMR spectroscopy, the phosphonate group typically exhibits a resonance around δ ~25 ppm. The ¹H NMR spectrum is characterized by a singlet for the tert-butyl protons of the Boc group at approximately δ ~1.4 ppm.[1]

The Strategic Synthesis: A Mechanistic Perspective

The synthesis of α-aminophosphonates, including the title compound, is a well-explored area of organic chemistry. The most prevalent and efficient methods are the Kabachnik-Fields and the Pudovik reactions.[5][6] These reactions provide reliable pathways to the core α-aminophosphonate scaffold.

The Pudovik Reaction: A Key Synthetic Approach

The Pudovik reaction, also known as the aza-Pudovik reaction, involves the nucleophilic addition of a hydrophosphoryl compound, such as a dialkyl phosphite, to an imine.[5][7][8] This two-component reaction is favored for its operational simplicity and efficiency.[7] The reaction can be performed with or without a catalyst, although the use of Lewis or Brønsted acids, or bases, can facilitate the transformation, often allowing for milder reaction conditions.[7]

The general mechanism involves the attack of the phosphorus atom of the dialkyl phosphite on the electrophilic carbon of the C=N double bond of the imine, followed by a proton transfer to the nitrogen atom to yield the final α-aminophosphonate product.[7]

The Michaelis-Arbuzov Reaction: Formation of the C-P Bond

The Michaelis-Arbuzov reaction is a cornerstone in organophosphorus chemistry for the formation of a carbon-phosphorus bond.[9][10][11] This reaction typically involves the reaction of a trialkyl phosphite with an alkyl halide to produce an alkyl phosphonate.[10][11] The mechanism proceeds via an SN2 attack of the nucleophilic phosphorus on the alkyl halide, forming a phosphonium salt intermediate. Subsequent dealkylation by the displaced halide anion yields the final phosphonate product.[11]

In the context of synthesizing Dimethyl ((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate, a precursor bearing a suitable leaving group would be reacted with trimethyl phosphite to install the dimethyl phosphonate moiety.

A Plausible Synthetic Workflow

A logical synthetic route to Dimethyl ((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate would commence with the readily available and chiral Boc-L-phenylalanine.[12][13] Boc-L-phenylalanine serves as an excellent starting material due to its inherent chirality and the presence of the Boc protecting group, which is stable under a variety of reaction conditions but can be easily removed with mild acid.[12][13][14]

The synthesis can be envisioned to proceed through the following key transformations:

  • Activation of the Carboxylic Acid: The carboxylic acid of Boc-L-phenylalanine is first activated to facilitate subsequent C-C bond formation.

  • C-C Bond Formation: The activated acid derivative is then reacted with a suitable C1 synthon that will ultimately become the phosphonate-bearing portion of the molecule.

  • Introduction of the Phosphonate Group: The phosphonate moiety is introduced, likely via a Michaelis-Arbuzov type reaction.[9][10][11]

Synthetic_Workflow Boc-L-phenylalanine Boc-L-phenylalanine Activated Carboxylic Acid Activated Carboxylic Acid Boc-L-phenylalanine->Activated Carboxylic Acid Activation Intermediate_A Intermediate with C-C bond Activated Carboxylic Acid->Intermediate_A C-C Bond Formation Final_Product Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate Intermediate_A->Final_Product Phosphonylation (e.g., Arbuzov reaction)

Caption: A generalized synthetic workflow for the target compound.

The Pivotal Role of Functional Groups in Reactivity and Application

The chemical behavior and broad applicability of Dimethyl ((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate are dictated by its constituent functional groups.

  • The Phosphonate Moiety: The C-P bond in the phosphonate group is metabolically stable and resistant to enzymatic hydrolysis, a stark contrast to the P-O bond in phosphates.[1] This stability is a key attribute in the design of therapeutic agents. Furthermore, the phosphonate group can act as a bioisostere of phosphates, carboxylates, or tetrahedral transition states in enzymatic reactions, making it a valuable pharmacophore for enzyme inhibition.[1]

  • The Boc Protecting Group: The tert-butyloxycarbonyl (Boc) group is instrumental in peptide synthesis and other multi-step organic syntheses.[12][13][14] It effectively masks the nucleophilicity of the amino group, preventing unwanted side reactions. Its facile removal under mildly acidic conditions, such as with trifluoroacetic acid (TFA), allows for the selective deprotection and subsequent elaboration of the molecule.[13][14]

  • The Ketone Functionality: The carbonyl group is a versatile handle for a variety of chemical transformations. It can be reduced to an alcohol, which can introduce a new stereocenter, or it can be a site for nucleophilic attack in the formation of more complex structures.[1]

  • The Phenyl Group: The phenyl group, derived from the parent amino acid, contributes to the overall lipophilicity of the molecule and can engage in hydrophobic and π-stacking interactions within the active sites of biological targets.[12]

Applications in Drug Discovery and Beyond

The unique structural features of Dimethyl ((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate make it a highly sought-after intermediate in several areas of chemical and pharmaceutical research.

  • Enzyme Inhibitors: As analogs of amino acids, α-aminophosphonates are potent inhibitors of various enzymes, including proteases and kinases.[1][7] The phosphonate group can mimic the transition state of peptide bond hydrolysis, leading to tight binding to the active site of proteases.

  • Peptide Mimetics: The incorporation of phosphonate-containing amino acid surrogates into peptides can enhance their metabolic stability and bioavailability.[1][15] This compound serves as a building block for creating peptide isosteres that can mimic aspartyl or glutamyl residues.[1]

  • Antiviral and Anticancer Agents: The broad biological activity of α-aminophosphonates extends to antiviral and anticancer applications.[7] They can interfere with essential viral enzymes or disrupt signaling pathways in cancer cells.[7]

  • Agrochemicals: The phosphonate moiety is also found in a number of commercially successful agrochemicals.[1][3] This intermediate can be used in the synthesis of novel pesticides and herbicides.[1][3]

Applications Core_Compound Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate A Versatile Chiral Building Block App1 Enzyme Inhibitors (Proteases, Kinases) Core_Compound->App1 App2 Peptide Mimetics (Enhanced Stability) Core_Compound->App2 App3 Bioactive Molecules (Antiviral, Anticancer) Core_Compound->App3 App4 Agrochemicals (Pesticides, Herbicides) Core_Compound->App4

Caption: Key application areas of the title compound.

Experimental Protocols: A Guide for the Bench Chemist

General Protocol for the Pudovik Reaction

  • Materials:

    • Imine (1.0 eq)

    • Dialkyl phosphite (1.2-1.5 eq)

    • Catalyst (e.g., Lewis acid, Brønsted acid, or base, if required)

    • Anhydrous solvent (e.g., THF, toluene, or solvent-free)

    • Microwave reactor (optional)[7][8]

  • Procedure:

    • To a solution of the imine in the chosen solvent, add the dialkyl phosphite.

    • If a catalyst is used, add it to the reaction mixture.

    • Stir the reaction mixture at the appropriate temperature (ranging from room temperature to elevated temperatures) for the required time.[7] Microwave irradiation can also be employed to accelerate the reaction.[8]

    • Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC or ³¹P NMR).[7]

    • Upon completion, quench the reaction if necessary and remove the solvent under reduced pressure.

    • Purify the crude product by a suitable method, such as column chromatography, to obtain the desired α-aminophosphonate.[7]

Conclusion

Dimethyl ((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate stands as a testament to the power of rational molecular design in modern organic chemistry. Its unique combination of a chiral backbone, a versatile protecting group, and a reactive phosphonate moiety makes it an invaluable tool for the synthesis of a wide array of biologically active molecules. This guide has provided a comprehensive overview of its synthesis, properties, and applications, with the aim of empowering researchers to leverage its full potential in their scientific endeavors. The continued exploration of the chemistry of this and related compounds will undoubtedly lead to the discovery of novel therapeutics and other valuable chemical entities.

References

  • Synthesis of Mixed Phosphonate Esters and Amino Acid-Based Phosphonamidates, and Their Screening as Herbicides. MDPI. Available from: [Link]

  • Synthesis of α-Aminophosphonates and Related Derivatives; The Last Decade of the Kabachnik–Fields Reaction. PMC - NIH. Available from: [Link]

  • The synthesis of α-aryl-α-aminophosphonates and α-aryl-α-aminophosphine oxides by the microwave-assisted Pudovik reaction. Beilstein Journals. Available from: [Link]

  • The Synthesis of α-Aminophosphonates via Enantioselective Organocatalytic Reaction of 1-(N-Acylamino)alkylphosphonium Salts with Dimethyl Phosphite. NIH. Available from: [Link]

  • 6 Synthesis of α-aminophosphonates by the Kabachnik–Fields reaction and by the Pudovik reaction. CORE. Available from: [Link]

  • The Synthesis of Phosphonate Analogues of Amino Acids and Peptides. Taylor & Francis Online. Available from: [Link]

    • Synthesis of α-aminophosphonates by the Kabachnik–Fields reaction and by the Pudovik reaction: Novel Developments | Request PDF. ResearchGate. Available from: [Link]

  • Optimizing Peptide Synthesis with Boc-L-Phenylalanine: Supplier Insights. Available from: [Link]

  • Synthesis of Phospho-Amino Acid Analogues as Tissue Adhesive Cement Additives | ACS Central Science. ACS Publications. Available from: [Link]

  • Examples of phosphonate analogues of amino acids. ResearchGate. Available from: [Link]

  • Synthesis of α-aminophosphonates and related derivatives under microwave conditions. Sciforum. Available from: [Link]

  • Direct Synthesis of α-Aminophosphonates from Amines, Alcohols, and White Phosphorus | CCS Chemistry. Chinese Chemical Society. Available from: [Link]

  • A Green Protocol for the Synthesis of α-Amino Phosphonates Catalyzed by Orange Peel Powder. Available from: [Link]

  • Boc-L-Amino Acids for Peptide Synthesis | AAPPTec. Available from: [Link]

  • Synthesis of α-amino phosphonates. Organic Chemistry Portal. Available from: [Link]

  • [ - L-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]. Organic Syntheses Procedure. Available from: http://www.orgsyn.org/demo.aspx?prep=v64p0043
  • Efficient Method for The Synthesis of α- Amidophosphonates via the Michaelis- Arbuzov Reaction. ResearchGate. Available from: [Link]

  • Synthesis of α-Aminophosphonates and Related Derivatives; The Last Decade of the Kabachnik–Fields Reaction. ResearchGate. Available from: [Link]

  • 4,4-dimethyl-3-(boc-amino)-2-oxopentyl)-phosphonate. PubChem - NIH. Available from: [Link]

  • Arbuzov Reaction. Organic Chemistry Portal. Available from: [Link]

  • Michaelis–Arbuzov reaction. Wikipedia. Available from: [Link]

  • Synthesis of Enantiomerically Pure N-Boc-Protected 1,2,3-Triaminopropylphosphonates and 1,2-Diamino-3-Hydroxypropylphosphonates. PMC - NIH. Available from: [Link]

  • Synthesis and Biological Evaluation of 3-Amino-4,4-Dimethyl Lithocholic Acid Derivatives as Novel, Selective, and Cellularly Active Allosteric SHP1 Activators. MDPI. Available from: [Link]

  • Synthesis and Biological Evaluation of 3-Amino-4,4-Dimethyl Lithocholic Acid Derivatives as Novel, Selective, and Cellularly Active Allosteric SHP1 Activators. PMC - PubMed Central. Available from: [Link]

Sources

Exploratory

A Technical Guide to Dimethyl ((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate: A Keystone Intermediate for Protease Inhibitor Synthesis

Abstract Dimethyl ((3S)-4-phenyl-3-(S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate is a chiral organophosphorus compound of significant interest in medicinal chemistry and drug development.[1][2][3] Its structure incor...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

Dimethyl ((3S)-4-phenyl-3-(S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate is a chiral organophosphorus compound of significant interest in medicinal chemistry and drug development.[1][2][3] Its structure incorporates a phosphonate moiety, which acts as a transition-state analogue for peptide hydrolysis, a Boc-protected amine for synthetic control, and a phenyl side chain that can mimic natural amino acid residues.[2][4] This combination makes it a versatile and powerful intermediate for the synthesis of highly specific and potent protease inhibitors. This guide provides an in-depth analysis of its molecular structure, synthetic pathways, mechanism of action as a precursor to active inhibitors, and critical methods for its characterization, offering a comprehensive resource for researchers in the field.

The Role of α-Aminophosphonates in Modern Drug Discovery

α-Aminophosphonates are a class of organophosphorus compounds that serve as structural analogues of α-amino acids, where a tetrahedral phosphonate group replaces the planar carboxylic acid moiety.[5] This fundamental structural change imparts unique chemical and biological properties, most notably metabolic stability, as the carbon-phosphorus (C-P) bond is resistant to enzymatic hydrolysis by peptidases.[2]

Their primary value in medicinal chemistry lies in their ability to act as potent enzyme inhibitors.[5][6][7] The tetrahedral geometry of the phosphonate group effectively mimics the high-energy tetrahedral transition state of peptide bond hydrolysis, allowing these molecules to bind tightly to the active sites of enzymes like proteases.[4][8] Consequently, α-aminophosphonates are foundational components in the development of therapeutics for a wide range of diseases, including viral infections (e.g., HIV), cancer, and inflammatory disorders.[4][7][9] The subject of this guide, Dimethyl ((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate, represents a key, pre-functionalized building block designed for efficient incorporation into these complex therapeutic agents.[1][3]

Molecular Profile and Structural Significance

A thorough understanding of the molecule's architecture is essential to appreciate its function and synthetic logic.

IUPAC Name: tert-butyl N-[(2S)-4-(dimethoxyphosphoryl)-3-oxo-1-phenylbutan-2-yl]carbamate.[3]

The molecule's utility is derived from the strategic placement of its functional groups:

  • Phosphonate Group (Dimethoxyphosphoryl): This is the core functional "warhead." In the final inhibitor, this group targets the active site of an enzyme, often a serine or cysteine residue, to form a stable covalent adduct. It acts as a bioisostere for phosphates, carboxylates, or tetrahedral intermediates in enzymatic reactions.[2]

  • tert-Butyloxycarbonyl (Boc) Group: The Boc group serves as a crucial protecting group for the amine.[10] Its role is to prevent the nucleophilic amine from participating in unwanted side reactions during synthesis. The Boc group is prized for its stability in a wide range of reaction conditions while being readily removable under mild acidic conditions (e.g., with trifluoroacetic acid), a key feature for orthogonal synthesis strategies.[11][12][13]

  • (3S)-Stereochemistry: Biological systems are inherently chiral, and the therapeutic activity of enzyme inhibitors is often dependent on a specific stereoisomer. The (3S) configuration is critical for ensuring the correct spatial orientation of the side chain and the phosphonate group within the enzyme's active site to achieve potent inhibition.[7][14]

  • Phenyl Side Chain: This non-polar side chain is designed to occupy the S1 binding pocket of certain proteases, particularly those with a preference for large hydrophobic residues, such as chymotrypsin-like serine proteases.[15] This feature provides a foundational level of target specificity.

  • Oxo (Ketone) Group: The ketone at the C2 position is a key feature of this "ketophosphonate" building block, influencing the reactivity of the adjacent C-P bond and serving as a critical part of the electrophilic scaffold.[2]

Physicochemical Properties
PropertyValueSource
Molecular Formula C₁₇H₂₆NO₆P[2]
Molecular Weight 371.37 g/mol [2]
CAS Number 176504-90-8[2]
Appearance Typically a colorless oil or white solid
Optical Rotation [α]D = -10 ± 2° (c = 1.8% in chloroform)[2]

Synthetic Strategies and Methodologies

The synthesis of α-aminophosphonates is a well-established field, with the Kabachnik-Fields and Pudovik reactions being the most common approaches.[5][16][17][18] However, for a complex, stereochemically defined molecule like Dimethyl ((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate, a more controlled, multi-step synthesis is required. A highly effective and reproducible method starts from the corresponding chiral amino acid, N-Boc-L-phenylalanine.

The causality behind this choice is clear: starting with an inexpensive, enantiomerically pure precursor (L-phenylalanine) allows for the direct transfer of the critical (S)-stereochemistry into the final product, obviating the need for challenging asymmetric catalysis or chiral resolution steps.

Proposed Synthetic Workflow

The following protocol outlines a robust pathway for the synthesis.

Synthetic Workflow Figure 1: Proposed Synthetic Pathway A N-Boc-L-phenylalanine B N-Boc-L-phenylalanine Weinreb Amide A->B 1. N,O-Dimethylhydroxylamine 2. Coupling Agent (e.g., EDC/HOBt) E Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate (Target Molecule) B->E 4. Nucleophilic Acyl Substitution 5. Aqueous Workup C Dimethyl Methylphosphonate D Lithium Dimethyl Methylphosphonate (Anion) C->D 3. n-BuLi or LDA, THF, -78°C D->E 4. Nucleophilic Acyl Substitution 5. Aqueous Workup

Caption: A plausible synthetic route to the target intermediate.

Detailed Experimental Protocol

Step 1: Synthesis of N-Boc-L-phenylalanine Weinreb Amide

  • Dissolve N-Boc-L-phenylalanine (1.0 eq) and N,O-dimethylhydroxylamine hydrochloride (1.1 eq) in a suitable aprotic solvent (e.g., Dichloromethane or DMF).

  • Add a coupling agent such as EDC (1.2 eq) and an activator like HOBt (1.2 eq), followed by a non-nucleophilic base (e.g., N-methylmorpholine or Diisopropylethylamine, 2.5 eq).

  • Stir the reaction at room temperature for 12-18 hours, monitoring progress by TLC or LC-MS.

  • Upon completion, perform a standard aqueous workup and purify the crude product by column chromatography (silica gel) to yield the Weinreb amide.

    • Expert Insight: The Weinreb amide is a superior intermediate compared to acid chlorides or other activated esters because it is stable to further nucleophilic attack after the initial addition, preventing over-addition and formation of tertiary alcohol byproducts. It reliably yields the desired ketone upon reaction with an organometallic nucleophile.

Step 2: Generation of the Phosphonate Anion and Coupling

  • In a separate flame-dried flask under an inert atmosphere (Argon or Nitrogen), dissolve dimethyl methylphosphonate (1.5 eq) in anhydrous THF.

  • Cool the solution to -78 °C in a dry ice/acetone bath.

  • Slowly add n-butyllithium (n-BuLi, 1.4 eq) or a similar strong base like LDA dropwise. Stir for 30-60 minutes at -78 °C to ensure complete formation of the lithium salt.

  • Add a solution of the N-Boc-L-phenylalanine Weinreb Amide (from Step 1, 1.0 eq) in anhydrous THF to the phosphonate anion solution dropwise.

  • Maintain the reaction at -78 °C for 2-4 hours or until the starting material is consumed (monitored by TLC).

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Allow the mixture to warm to room temperature, extract with an organic solvent (e.g., ethyl acetate), wash the combined organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the resulting crude product via flash column chromatography to obtain Dimethyl ((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate.

Application as a Protease Inhibitor Intermediate

This molecule is not typically the final active drug but rather a precursor. Its phosphonate group is a mimic of the tetrahedral intermediate in peptide hydrolysis and can covalently modify the active site of a protease.[8] The primary targets are serine proteases.

Mechanism of Inhibition

The inhibitory action proceeds via a two-step mechanism after the intermediate is converted into a full inhibitor:

  • Deprotection and Elongation: The Boc group is removed using an acid like TFA.[2] The newly freed amine can then be coupled to other amino acids or peptide fragments to create a larger molecule with enhanced specificity for the target protease's binding pockets (S2, S3, etc.).

  • Covalent Modification: The resulting phosphonate inhibitor binds to the protease active site in a substrate-like manner. The hydroxyl group of the catalytic serine residue attacks the electrophilic phosphorus atom. This forms a stable, covalent phosphonyl-enzyme adduct, effectively and often irreversibly inactivating the enzyme.[4]

Inhibition Mechanism Figure 2: Mechanism of Serine Protease Inhibition cluster_0 Protease Active Site cluster_1 Phosphonate Inhibitor Ser-OH Ser-OH Ser-O- Ser-O⁻ Ser-OH->Ser-O- His acts as general base His-Im His-Im Inhibitor R-P(O)(OR')₂ Ser-O-->Inhibitor Nucleophilic Attack Adduct Enzyme-P(O)(OR')-R (Covalent Adduct) Inhibitor->Adduct Formation of stable tetrahedral adduct

Caption: Covalent modification of a serine protease by a phosphonate inhibitor.

Analytical Characterization and Quality Control

Rigorous characterization is paramount to confirm the identity, purity, and stereochemical integrity of the synthesized intermediate. A multi-technique approach provides a self-validating system for quality control.

  • NMR Spectroscopy: This is the most powerful tool for structural elucidation.

    • ¹H NMR: Provides information on the proton environment, confirming the presence of the phenyl, Boc, and dimethyl ester protons.

    • ¹³C NMR: Confirms the carbon skeleton, including the characteristic carbonyl and C-P bond signals.

    • ³¹P NMR: This is definitive for phosphonates. A single resonance confirms the purity of the phosphorus environment. The chemical shift is characteristic of the phosphonate oxidation state.[19][20]

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition by providing a highly accurate molecular weight.

  • Chiral High-Performance Liquid Chromatography (HPLC): Essential for confirming the enantiomeric purity of the (3S) isomer. The sample is run on a chiral stationary phase and compared against a racemic or opposite enantiomer standard.

  • Fourier-Transform Infrared Spectroscopy (FTIR): Useful for confirming the presence of key functional groups, such as the C=O (ketone and carbamate), N-H (amine), and P=O (phosphonate) stretches.

Summary of Key Characterization Data
TechniqueExpected ResultPurpose
³¹P NMR Single peak at δ ~25 ppm (in CDCl₃)Confirms phosphonate identity and purity.[2]
¹H NMR Singlet at δ ~1.4 ppm (9H, Boc group); Multiplets for phenyl and backbone protonsStructural confirmation.[2]
HRMS (ESI+) [M+H]⁺ or [M+Na]⁺ peak corresponding to C₁₇H₂₆NO₆PConfirms molecular formula.
Chiral HPLC Single major peak with >98% enantiomeric excessConfirms stereochemical integrity.

Conclusion and Future Outlook

Dimethyl ((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate is more than a mere chemical curiosity; it is a strategically designed molecular tool. Its synthesis from readily available chiral precursors, combined with the orthogonal reactivity of its functional groups, makes it an exceptionally valuable intermediate for constructing sophisticated protease inhibitors. The inherent stability and proven inhibitory mechanism of the phosphonate warhead ensure its continued relevance in drug discovery programs.

Future work will likely focus on leveraging this intermediate to build inhibitors with even greater selectivity. This can be achieved by coupling it to diverse peptide fragments or non-peptidic scaffolds to target the unique structural features of different protease subfamilies. Furthermore, its application may extend to the development of activity-based probes for proteomic studies, helping to elucidate the role of specific proteases in complex biological and pathological processes.[15]

References

  • Keglevich, G., & Bálint, E. (2021). Synthesis of α-Aminophosphonates and Related Derivatives; The Last Decade of the Kabachnik–Fields Reaction. Molecules, 26(15), 4605. [Link]

  • Li, C., et al. (2020). Direct Synthesis of α-Aminophosphonates from Amines, Alcohols, and White Phosphorus. CCS Chemistry. [Link]

  • Keglevich, G. (2018). Synthesis of α-aminophosphonates by the Kabachnik–Fields reaction and by the Pudovik reaction. In Phosphorus Compounds. De Gruyter. [Link]

  • Organic Chemistry Portal. Arbuzov Reaction. [Link]

  • Coin, I. (2013). Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. Methods in Molecular Biology, 1047, 65-80. [Link]

  • Ordóñez, M., et al. (2022). Methods for the synthesis of α‐aminophosphonates. Molecules. [Link]

  • Abdou, W. M., et al. (2010). Asymmetric Synthesis of α-Aminophosphonates Using the Inexpensive Chiral Catalyst 1,1'-Binaphthol Phosphate. Molecules, 15(8), 5782-5796. [Link]

  • Shaikh, A. A., et al. (2021). A Green Protocol for the Synthesis of α-Amino Phosphonates Catalyzed by Orange Peel Powder. Chemistry & Chemical Technology. [Link]

  • Abdou, W. M., et al. (2010). Asymmetric synthesis of alpha-aminophosphonates using the inexpensive chiral catalyst 1,1'-binaphthol phosphate. Molecules, 15(8), 5782-96. [Link]

  • Proprep. (2024). Explain the role of BOC group chemistry in protecting amino groups during peptide synthesis. [Link]

  • Wikipedia. Michaelis–Arbuzov reaction. [Link]

  • Bálint, E., et al. (2018). The synthesis of α-aryl-α-aminophosphonates and α-aryl-α-aminophosphine oxides by the microwave-assisted Pudovik reaction. Beilstein Journal of Organic Chemistry, 14, 1498-1504. [Link]

  • Kobayashi, S., et al. (2004). Catalytic asymmetric synthesis of alpha-amino phosphonates using enantioselective carbon-carbon bond-forming reactions. Journal of the American Chemical Society, 126(21), 6558-9. [Link]

  • Kobayashi, S., et al. (2004). Catalytic asymmetric synthesis of alpha-amino phosphonates using enantioselective carbon-carbon bond-forming reactions. Journal of the American Chemical Society, 126(21), 6558-9. [Link]

  • The Organic Chemistry Tutor. (2019). formation of phosphonate esters with the Arbuzov reaction. YouTube. [Link]

  • Reddy, Y., et al. (2017). Synthesis of Phosphonates via Michaelis-Arbuzov Reaction. Current Organic Synthesis, 14(4), 511-532. [Link]

  • Keglevich, G. (2018). Synthesis of α-aminophosphonates by the Kabachnik–Fields reaction and by the Pudovik reaction: Novel Developments. ResearchGate. [Link]

  • Chemistry LibreTexts. (2024). 26.7: Peptide Synthesis. [Link]

  • Keglevich, G., & Bálint, E. (2023). The Last Decade of Optically Active α-Aminophosphonates. Molecules, 28(16), 6149. [Link]

  • ACS Fall 2025. (2022). Organocatalytic asymmetric synthesis of α-aminophosphinates. [Link]

  • Grzywa, R., & Oleksyszyn, J. (2010). Phosphonic Esters and their Application of Protease Control. ResearchGate. [Link]

  • Berkowitz, D. B., et al. (2006). Targeting Enzymes with Phosphonate-Based Inhibitors: Mimics of Tetrahedral Transition States and Stable Isosteric Analogues of Phosphates. Current Enzyme Inhibition, 2(2), 139-158. [Link]

  • JEOL Ltd. Analyzes of alkyl phosphonate mixtures. [Link]

  • Montchamp, J. L. (2017). Phosphonic acid: preparation and applications. Topics in Current Chemistry, 375(5), 79. [Link]

  • Roberts, J. K., & Jardetzky, O. (1981). Characterization of methylphosphonate as a 31P NMR pH indicator. Biochimica et Biophysica Acta, 639(1), 53-62. [Link]

  • Chen, S., & Yuan, C. (2020). Synthetic Methods of Phosphonopeptides. Molecules, 25(24), 5899. [Link]

  • Oxford Instruments. Analysing phosphorus containing compounds using 31P Benchtop NMR: R&D and QC case studies. [Link]

  • van der Marel, G. A., et al. (2021). Phosphinate esters as novel warheads for activity-based probes targeting serine proteases. Chemical Communications, 57(56), 6899-6902. [Link]

  • Alam, T. M., et al. (1995). Phosphorus 31 Solid State NMR Characterization of Oligonucleotides Covalently Bound to a Solid Support. Nucleic Acids Research, 23(15), 2784-2791. [Link]

  • Bakhmutov, V. I. (2023). On phosphorus chemical shift anisotropy in metal (IV) phosphates and phosphonates: A 31P NMR experimental study. Magnetic Resonance in Chemistry. [Link]

  • Ohkubo, A., et al. (2021). Solution-phase synthesis of oligodeoxyribonucleotides using the H-phosphonate method with N-unprotected 5′-phosphite monomers. RSC Advances, 11(60), 38161-38168. [Link]

  • Web of Journals. (2022). METHODS OF PURIFYING EXTRACTION PHOSPHORIC ACID. [Link]

  • Grantz Šašková, K., et al. (2014). GS-8374, a prototype phosphonate-containing inhibitor of HIV-1 protease, effectively inhibits protease mutants with amino acid insertions. Journal of Virology, 88(6), 3586-90. [Link]

  • National Center for Biotechnology Information. (n.d.). Dimethyl((3S)-4,4-dimethyl-3-(boc-amino)-2-oxopentyl)-phosphonate. PubChem Compound Database. [Link]

  • Głowacka, I. E., et al. (2013). Synthesis of Enantiomerically Pure N-Boc-Protected 1,2,3-Triaminopropylphosphonates and 1,2-Diamino-3-Hydroxypropylphosphonates. Molecules, 18(7), 8460-8478. [Link]

  • Korkmaz, B., et al. (2007). Proteinase 3 phosphonic inhibitors. Journal of Medicinal Chemistry, 50(23), 5647-56. [Link]

Sources

Foundational

A Technical Guide to the Discovery of Novel Aminophosphonate Derivatives for Drug Development

Foreword: The Emergence of Aminophosphonates as a Privileged Scaffold in Medicinal Chemistry Aminophosphonates, organophosphorus compounds that are structural analogues of α-amino acids, have carved a significant niche i...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: The Emergence of Aminophosphonates as a Privileged Scaffold in Medicinal Chemistry

Aminophosphonates, organophosphorus compounds that are structural analogues of α-amino acids, have carved a significant niche in the landscape of modern drug discovery.[1][2][3] Their defining feature—the replacement of a carboxyl group with a more stable phosphonic acid moiety—confers unique physicochemical properties, most notably resistance to enzymatic hydrolysis.[4] This inherent stability, combined with their ability to mimic the tetrahedral transition states of peptide bond hydrolysis, makes them exceptional candidates for enzyme inhibitors.[5][6][7] Consequently, this class of compounds has demonstrated a remarkable breadth of biological activities, including potent anticancer, antiviral, antibacterial, and neuroprotective effects.[2][8][9][10] This guide provides an in-depth technical framework for researchers, scientists, and drug development professionals, navigating the journey from rational design and synthesis to comprehensive biological evaluation of novel aminophosphonate derivatives.

Part 1: Foundational Synthesis Strategies for Aminophosphonate Scaffolds

The cornerstone of aminophosphonate chemistry lies in a few robust and versatile synthetic reactions. The choice of method is dictated by the availability of starting materials, desired substitution patterns, and scalability.

The Kabachnik-Fields Reaction: A Workhorse for α-Aminophosphonate Synthesis

The most prevalent and efficient method for preparing α-aminophosphonates is the one-pot, three-component Kabachnik-Fields reaction.[2][3][9][11][12] This condensation involves an amine, a carbonyl compound (aldehyde or ketone), and a dialkyl phosphite. The reaction proceeds through the formation of an imine intermediate (from the amine and carbonyl), which is then attacked by the nucleophilic phosphite.

The causality behind its widespread use is its operational simplicity and the vast commercial availability of the three requisite components, allowing for the rapid generation of diverse chemical libraries. Modern iterations of this reaction employ various catalysts, such as Lewis acids (e.g., LiClO₄, SnCl₂) or functionalized nanoparticles, to enhance reaction rates and yields.[1][9][13] Furthermore, non-classical energy sources like microwave irradiation and ultrasound have been successfully applied to accelerate the synthesis, often leading to cleaner reactions and higher purity products in significantly less time.[11][14]

The Pudovik Reaction: A Two-Step Alternative

An alternative route is the Pudovik reaction, which involves the nucleophilic addition of a dialkyl phosphite to a pre-formed imine.[3][12] This two-step approach offers greater control, particularly when dealing with sensitive substrates or when the direct one-pot condensation proves inefficient. It allows for the isolation and purification of the imine intermediate before the C-P bond formation step.

Experimental Protocol: Microwave-Assisted Kabachnik-Fields Synthesis

This protocol describes a general, self-validating system for the rapid synthesis of an α-aminophosphonate derivative, chosen for its efficiency and high yield.

Step-by-Step Methodology:

  • Reactant Preparation: In a 10 mL microwave-transparent glass vial, combine the aldehyde (1.0 mmol), the amine (1.0 mmol), and the dialkyl phosphite (1.1 mmol). Rationale: A slight excess of the phosphite ensures the complete consumption of the intermediate imine.

  • Solvent Conditions: The reaction can often be performed under solvent-free conditions, which aligns with green chemistry principles.[9][14] If a solvent is necessary for solubility, use a minimal amount of a high-boiling point, microwave-compatible solvent like ethanol or acetonitrile.

  • Microwave Irradiation: Seal the vial and place it in a microwave reactor. Irradiate the mixture at a constant temperature (typically 80-120°C) for 10-20 minutes. Rationale: Microwave heating provides rapid and uniform energy transfer directly to the reactants, dramatically reducing reaction time compared to conventional heating.[14]

  • Reaction Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) using an appropriate solvent system (e.g., ethyl acetate/hexane). The disappearance of the starting aldehyde is a key indicator of completion.

  • Work-up and Purification: Upon completion, allow the reaction mixture to cool to room temperature. If performed solvent-free, the crude product may solidify. Dissolve the crude mixture in a suitable organic solvent (e.g., dichloromethane). Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

  • Isolation: Filter the drying agent and concentrate the solvent under reduced pressure. Purify the resulting residue by column chromatography on silica gel to obtain the pure α-aminophosphonate derivative.

  • Characterization: Confirm the structure of the final compound using standard spectroscopic methods: FTIR, ¹H NMR, ¹³C NMR, ³¹P NMR, and High-Resolution Mass Spectrometry (HRMS).[11][13]

Visualization: General Synthesis and Discovery Workflow

The following diagram illustrates the logical flow from initial concept to a fully characterized lead compound.

G cluster_0 Synthesis & Purification cluster_1 Characterization cluster_2 Biological Evaluation Reactants Select Aldehyde, Amine, Phosphite Synthesis Kabachnik-Fields or Pudovik Reaction Reactants->Synthesis Purification Column Chromatography Synthesis->Purification Spectroscopy NMR, MS, FTIR Purification->Spectroscopy XRay X-Ray Crystallography (if crystalline) Spectroscopy->XRay Screening Primary Bioassays (e.g., MTT, MIC) Spectroscopy->Screening Mechanism Mechanism of Action (e.g., Enzyme Kinetics) Screening->Mechanism SAR Structure-Activity Relationship (SAR) Mechanism->SAR SAR->Reactants Iterative Design & Optimization

Caption: Workflow for Aminophosphonate Drug Discovery.

Part 2: Biological Targets and Mechanisms of Action

The therapeutic potential of aminophosphonates stems from their ability to interact with a wide array of biological targets, primarily enzymes.

Enzyme Inhibition: The Core Mechanism

Aminophosphonates are masterful mimics of the tetrahedral transition state formed during peptide bond hydrolysis.[6][7] The phosphonate group, with its tetrahedral geometry and negative charge, can bind tightly within the active site of enzymes like serine proteases and metalloproteases, acting as a potent competitive inhibitor.[2][7][15]

  • Serine Esterase Inhibition: A key example is the inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes critical for neurotransmission.[15] The hydroxyl group of the active site serine residue attacks the phosphorus atom of the aminophosphonate, forming a stable, covalent phosphonylated enzyme that is catalytically inactive.[15]

  • Protein Tyrosine Phosphatase (PTP) Inhibition: Certain aminophosphonate derivatives have shown selective inhibition of PTPs like PTP1B, which are implicated in metabolic diseases.[16] They act as competitive inhibitors, blocking the dephosphorylation of key signaling proteins.

Anticancer Activity

Aminophosphonates exert their anticancer effects through multiple mechanisms. Studies have shown they can induce apoptosis (programmed cell death) and cause cell cycle arrest, primarily in the G1 phase, preventing cancer cells from proliferating.[17] Some derivatives have been found to modulate critical signaling pathways like the PI3K/Akt pathway, which is often dysregulated in cancer.[8]

The following table summarizes the cytotoxic activity (IC₅₀ values) of representative aminophosphonate derivatives against various human cancer cell lines.

Compound Class/DerivativeCancer Cell LineTarget/MechanismIC₅₀ (µM)Reference
Dehydroabietic acid α-aminophosphonatesNCI-H460 (Lung)Induces Apoptosis, G1 ArrestVaries (Potent)[17]
Pyrazole-based α-aminophosphonatesHCT-116 (Colon)Not Specified1.35 - 8.41[8]
Pyrazole-based α-aminophosphonatesHEPG2 (Liver)Not Specified1.82 - 9.12[8]
Sulfonamide-containing aminophosphonatesHCT116 (Colon)COX-2 Inhibition2.34 ± 0.27[18]
α-aminophosphonate (Compound 5)PTP1B (Enzyme Target)PTP1B Inhibition6.64[16]
4-Hydroxybenzaldehyde derivativesMCF-7 (Breast)Thymidylate Synthase (Predicted)Varies (High Inhibition)[19]
Antiviral and Antibacterial Properties
  • Antiviral: A significant breakthrough in this area is the development of Dufulin, an α-aminophosphonate compound registered as a commercial agent against plant viruses like Tobacco Mosaic Virus (TMV).[20][21] The mechanism is believed to involve binding to the viral coat protein, which interferes with viral assembly and replication.[20][21]

  • Antibacterial: Aminophosphonates exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria.[1][10][22] Their structural similarity to amino acids allows them to inhibit enzymes crucial for bacterial cell wall synthesis or metabolic pathways.[3][23]

Visualization: Enzyme Inhibition Mechanism

This diagram illustrates the competitive inhibition of an enzyme by an aminophosphonate, which acts as a transition-state analogue.

G cluster_0 Normal Enzymatic Reaction cluster_1 Inhibition by Aminophosphonate Enzyme Enzyme (Active Site) TS Transition State Enzyme->TS + Substrate Substrate Substrate Products Products TS->Products -> Products + Enzyme Enzyme2 Enzyme (Active Site) Complex Stable Enzyme- Inhibitor Complex Enzyme2->Complex + Inhibitor AP Aminophosphonate (Analogue) AP->Complex NoReaction NoReaction Complex->NoReaction No Reaction

Caption: Mechanism of Transition-State Analogue Inhibition.

Part 3: Structure-Activity Relationships (SAR) and Lead Optimization

Systematic modification of the aminophosphonate scaffold is crucial for enhancing potency, selectivity, and drug-like properties.

Key Structural Modifications

The generic α-aminophosphonate structure offers three primary points for modification: the group attached to the α-carbon (derived from the aldehyde), the substituent on the nitrogen atom (from the amine), and the ester groups on the phosphorus atom.

  • Aromatic Ring Substituents: For derivatives containing aromatic rings, the nature and position of substituents have a profound impact. For example, in a series tested against uterine sarcoma cells, derivatives with 4-Me and 4-Cl substituents on a phenyl ring were more toxic to cancer cells than those with 4-H or 4-MeO groups.[24][25]

  • Amine Moiety: Incorporating different heterocyclic structures (e.g., quinoline, thiazole, pyrazole) into the amine portion can significantly modulate biological activity, often enhancing target specificity and potency.[15][26]

  • Phosphonate Esters: The alkoxy groups on the phosphorus atom influence solubility, cell permeability, and metabolic stability.[27][28] For instance, replacing diethyl esters with bis(2-methoxyethyl) esters has been explored to improve antiviral activity.[14]

Rational Drug Design and Optimization

Modern lead optimization integrates computational and synthetic chemistry in an iterative cycle.

  • Molecular Docking: In silico docking studies are used to predict how newly designed derivatives will bind to a target protein's active site.[20][19] This allows for the prioritization of synthetic targets that show favorable binding energies and interactions with key amino acid residues.

  • Active Fragment Combination: A powerful strategy involves combining the aminophosphonate core with other known pharmacophores. For example, creating hybrid molecules containing both an aminophosphonate and a hydrazone moiety led to compounds with superior antiviral activity compared to the parent structures alone.[20][29]

  • Iterative Synthesis and Testing: Based on computational predictions and SAR data from previous rounds, new series of compounds are synthesized and subjected to biological evaluation. This feedback loop is repeated to progressively refine the lead compound.

Visualization: The Lead Optimization Cycle

G SAR 1. Analyze SAR Data Docking 2. In Silico Modeling & Molecular Docking SAR->Docking Design 3. Design New Derivatives Docking->Design Synthesis 4. Synthesize Compounds Design->Synthesis Bioassay 5. Biological Testing Synthesis->Bioassay Bioassay->SAR New Data

Caption: The Iterative Cycle of Lead Optimization.

Part 4: Standardized Methodologies for Bioassays

Rigorous and reproducible biological assays are essential for validating the therapeutic potential of newly synthesized compounds.

Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)

The MTT assay is a standard colorimetric method for assessing the metabolic activity of cells, which serves as a proxy for cell viability and proliferation. It is widely used to determine the IC₅₀ of anticancer compounds.[17]

Step-by-Step Methodology:

  • Cell Seeding: Seed human cancer cells (e.g., NCI-H460) in a 96-well plate at a density of approximately 5 x 10³ cells/well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

  • Compound Treatment: Prepare serial dilutions of the synthesized aminophosphonate derivatives in the culture medium. Remove the old medium from the cells and add 100 µL of the medium containing the test compounds at various concentrations (e.g., 0.1 to 100 µM). Include a vehicle control (e.g., DMSO) and a positive control (e.g., 5-Fluorouracil).

  • Incubation: Incubate the plate for 48-72 hours under the same conditions. Rationale: This duration allows for the compound to exert its cytotoxic or cytostatic effects over several cell cycles.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Causality: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT tetrazolium salt to a purple formazan precipitate.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of each well at a wavelength of 490-570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Experimental Protocol: Antibacterial Susceptibility (Broth Microdilution)

This method determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[26]

Step-by-Step Methodology:

  • Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., E. coli, S. aureus) equivalent to a 0.5 McFarland standard.

  • Compound Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the test compounds in a suitable broth medium (e.g., Mueller-Hinton Broth).

  • Inoculation: Inoculate each well with the bacterial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL. Include a positive control (broth + bacteria, no compound) and a negative control (broth only).

  • Incubation: Incubate the plate at 37°C for 18-24 hours.

  • MIC Determination: The MIC is visually determined as the lowest concentration of the compound in which there is no visible turbidity (growth).

Conclusion and Future Horizons

Aminophosphonates represent a highly versatile and validated chemical scaffold for the development of novel therapeutics. The robustness of synthetic methods like the Kabachnik-Fields reaction allows for extensive structural diversification, while their inherent ability to act as transition-state analogue inhibitors provides a solid mechanistic foundation for targeting a wide range of enzymes. The successful development of these compounds as anticancer, antiviral, and antibacterial agents underscores their remarkable potential.[30]

Future research in this field will likely focus on the development of highly selective inhibitors for specific enzyme subtypes to minimize off-target effects. The application of asymmetric synthesis to produce enantiomerically pure aminophosphonates is a critical area, as biological activity is often stereospecific.[12] As our understanding of complex disease pathways deepens, the rational design of aminophosphonates will continue to yield promising new candidates for tackling some of the most challenging medical conditions.

References

  • Synthesis and Biological Studies of Novel Aminophosphonates and Their Metal Carbonyl Complexes (Fe, Ru). (n.d.). MDPI. Retrieved from [Link]

  • Synthesis and antitumor activities of novel α-aminophosphonates dehydroabietic acid derivatives. (n.d.). PubMed. Retrieved from [Link]

  • Synthesis and Antibacterial Activity of Novel Cyclic α-Aminophsophonates. (2019). Biomedical Journal of Scientific & Technical Research. Retrieved from [Link]

  • A convenient synthesis, biological activity and X-ray crystallography of novel α-aminophosphonate derivatives. (n.d.). Taylor & Francis Online. Retrieved from [Link]

  • Discovery of Novel α-Aminophosphonates with Hydrazone as Potential Antiviral Agents Combined With Active Fragment and Molecular Docking. (2022). Frontiers in Chemistry. Retrieved from [Link]

  • Synthesis of new α-aminophosphonate derivatives incorporating benzimidazole, theophylline and adenine nucleobases using l-cysteine functionalized magnetic nanoparticles (LCMNP) as magnetic reusable catalyst: evaluation of their anticancer properties. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

  • Synthetic routes of novel α-aminophosphonate derivatives with hydrazone. (n.d.). ResearchGate. Retrieved from [Link]

  • Cytotoxic Activity of α-Aminophosphonic Derivatives Coming from the Tandem Kabachnik–Fields Reaction and Acylation. (2021). Molecules. Retrieved from [Link]

  • Synthesis of Biologically Potent α-Aminophosphonates Derivatives by Nano-Catalyst. (n.d.). Journal of Pharmaceutical Research International. Retrieved from [Link]

  • Biological Activity of Aminophosphonic Acids and Their Short Peptides. (n.d.). ResearchGate. Retrieved from [Link]

  • Relationship between Structure and Antibacterial Activity of α-Aminophosphonate Derivatives Obtained via Lipase-Catalyzed Kabachnik−Fields Reaction. (2022). Materials. Retrieved from [Link]

  • Synthesis and Antibacterial Activity of Novel Cyclic α-Aminophsophonates. (2019). ResearchGate. Retrieved from [Link]

  • Aminophosphonate Inhibitors of Dialkylglycine Decarboxylase: Structural Basis for Slow Binding Inhibition. (n.d.). ResearchGate. Retrieved from [Link]

  • Synthesis and antimicrobial activity of α-aminophosphonates containing chitosan moiety. (n.d.). Indian Journal of Chemistry. Retrieved from [Link]

  • Discovery of Novel α-Aminophosphonates with Hydrazone as Potential Antiviral Agents Combined With Active Fragment and Molecular Docking. (2022). National Center for Biotechnology Information. Retrieved from [Link]

  • Optimized Synthesis and Cytotoxic Activity of α-Aminophosphonates Against a Multidrug Resistant Uterine Sarcoma Cell Line. (2023). Ingenta Connect. Retrieved from [Link]

  • Aminophosphonic and Aminoboronic Acids as Key Elements of a Transition State Analogue Inhibitor of Enzymes. (n.d.). J-STAGE. Retrieved from [Link]

  • Synthesis and Antiviral Bioactivities of α-Aminophosphonates Containing Alkoxyethyl Moieties. (2006). Molecules. Retrieved from [Link]

  • Aminophosphonic Acids and Derivatives. Synthesis and Biological Applications. (2010). Current Medicinal Chemistry. Retrieved from [Link]

  • BIOLOGICAL ACTIVITY OF AMINOPHOSPHONIC ACIDS. (n.d.). Taylor & Francis Online. Retrieved from [Link]

  • Design, Synthesis, and Spectroscopic Studies of Some New α-Aminophosphonate Analogues Derived from 4-Hydroxybenzaldehyde with Special Reference to Anticancer Activity. (2022). Drug Design, Development and Therapy. Retrieved from [Link]

  • Exploration of α-aminophosphonate N-derivatives as novel, potent and selective inhibitors of protein tyrosine phosphatases. (2012). PubMed. Retrieved from [Link]

  • Synthesis and antiviral bioactivities of alpha-aminophosphonates containing alkoxyethyl moieties. (2006). PubMed. Retrieved from [Link]

  • Antibacterial activity of α-aminophosphonates 4a-n against Gram positive and Gram negative bacteria. (n.d.). ResearchGate. Retrieved from [Link]

  • Optimized Synthesis and Cytotoxic Activity of α-Aminophosphonates Against a Multidrug Resistant Uterine Sarcoma Cell Line. (2023). Bentham Science. Retrieved from [Link]

  • Hydroxy- and Amino-Phosphonates and -Bisphosphonates: Synthetic Methods and Their Biological Applications. (2022). Frontiers in Chemistry. Retrieved from [Link]

  • Novel α-aminophosphonate derivates synthesis, theoretical calculation, Molecular docking, and in silico prediction of potential inhibition of SARS-CoV-2. (2022). National Center for Biotechnology Information. Retrieved from [Link]

  • Synthesis and potential antimicrobial activity of novel α-aminophosphonates derivatives bearing substituted quinoline or quinolone and thiazole moieties. (2021). National Center for Biotechnology Information. Retrieved from [Link]

  • The Last Decade of Optically Active α-Aminophosphonates. (2023). MDPI. Retrieved from [Link]

  • Aminophosphonate. (n.d.). Wikipedia. Retrieved from [Link]

  • Relationship between Structure and Antibacterial Activity of α-Aminophosphonate Derivatives Obtained via Lipase-Catalyzed Kabachnik−Fields Reaction. (2022). MDPI. Retrieved from [Link]

  • Targeting Enzymes with Phosphonate-Based Inhibitors: Mimics of Tetrahedral Transition States and Stable Isosteric Analogues of Phosphates. (n.d.). ResearchGate. Retrieved from [Link]

  • Relationship between Structure and Antibacterial Activity of α-Aminophosphonate Derivatives Obtained via Lipase-Catalyzed Kabachnik-Fields Reaction. (2022). PubMed. Retrieved from [Link]

  • Structure–activity relationship (SAR) of α-aminophosphonate compounds 3a–g. (n.d.). ResearchGate. Retrieved from [Link]

  • α-Aminophosphonate analogue derived from 4-Hydroxybenzaldehd. (2022). Drug Design, Development and Therapy. Retrieved from [Link]

  • Synthesis, characterization and biological activity of some α-aminophosphonates. (n.d.). ResearchGate. Retrieved from [Link]

  • Aminophosphonate herbicides. (1969). Google Patents.
  • Transdermal Delivery of α-Aminophosphonates as Semisolid Formulations—An In Vitro-Ex Vivo Study. (2023). National Center for Biotechnology Information. Retrieved from [Link]

  • The proposed mechanism of aminophosphonate formation. (n.d.). ResearchGate. Retrieved from [Link]

  • SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL ACTIVITY OF SOME alpha-AMINOPHOSPHONATES. (2010). ResearchGate. Retrieved from [Link]

  • Remarkable Potential of the α-Aminophosphonate/Phosphinate Structural Motif in Medicinal Chemistry. (n.d.). ResearchGate. Retrieved from [Link]

Sources

Exploratory

An In-depth Technical Guide to the Chemical Stability and Reactivity of Boc-Amino Phosphonates

Introduction In the landscape of medicinal chemistry and drug development, the quest for novel therapeutic agents often involves the strategic modification of biomolecules to enhance their efficacy, stability, and bioava...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

In the landscape of medicinal chemistry and drug development, the quest for novel therapeutic agents often involves the strategic modification of biomolecules to enhance their efficacy, stability, and bioavailability. α-Aminophosphonic acids, as structural analogs of α-amino acids, represent a cornerstone of this endeavor. By replacing the planar carboxyl group with a tetrahedral phosphonic acid moiety, these compounds act as potent bioisosteres, capable of mimicking transition states of enzymatic reactions or acting as antagonists in biological pathways.[1][2] The synthesis and manipulation of these molecules, however, necessitate a robust understanding of protecting group chemistry.

This technical guide provides a comprehensive exploration of the chemical stability and reactivity of tert-butyloxycarbonyl (Boc)-protected α-amino phosphonates. These intermediates are fundamental building blocks in the synthesis of phosphonopeptides and other complex pharmaceutical targets.[3] We will delve into the core principles governing the stability of the Boc protecting group and the phosphonate ester functionalities, examine their distinct and combined reactivity under various chemical environments, and provide field-proven protocols for their manipulation. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the unique chemical properties of Boc-amino phosphonates in their synthetic strategies.

Core Synthetic Methodologies

A proficient understanding of the reactivity of Boc-amino phosphonates begins with their synthesis. The formation of the crucial N-C-P framework is primarily achieved through two powerful multicomponent reactions.

The Kabachnik-Fields Reaction

The Kabachnik-Fields reaction is a one-pot, three-component condensation of an amine, a carbonyl compound (aldehyde or ketone), and a hydrophosphoryl compound, most commonly a dialkyl phosphite.[3][4][5] This method is highly valued for its efficiency and atom economy. The reaction mechanism is highly dependent on the nature of the reactants, particularly the basicity of the amine, and can proceed via two main pathways.[3][6]

  • Imine Pathway: Favored by weakly basic amines (e.g., anilines), where the amine and carbonyl compound first condense to form an imine intermediate. The dialkyl phosphite then undergoes nucleophilic addition to the imine C=N bond.[6]

  • α-Hydroxyphosphonate Pathway: More nucleophilic amines (e.g., alkylamines) can favor a route where the carbonyl and phosphite first form an α-hydroxyphosphonate, which is subsequently displaced by the amine.[6]

The Pudovik Reaction

Closely related to the Kabachnik-Fields reaction, the Pudovik reaction involves the direct addition of a hydrophosphoryl compound across the C=N double bond of a pre-formed imine.[7][8] This two-component approach offers greater control, as the imine can be synthesized and purified separately before the hydrophosphonylation step. This is particularly useful for enantioselective syntheses where chiral catalysts are employed to control the addition to the prochiral imine.[7][9]

G cluster_KF Kabachnik-Fields Reaction (One-Pot) cluster_mech Mechanistic Pathways cluster_Pudovik Pudovik Reaction (Two-Step) Amine Amine (R'-NH2) KF_Product Boc-Amino Phosphonate Amine->KF_Product Catalyst/Heat Imine Imine Intermediate Amine->Imine Carbonyl Carbonyl (R''CHO) Carbonyl->KF_Product Catalyst/Heat Carbonyl->Imine Hydroxy α-Hydroxyphosphonate Intermediate Carbonyl->Hydroxy Phosphite Dialkyl Phosphite ((RO)2P(O)H) Phosphite->KF_Product Catalyst/Heat Phosphite->Hydroxy Imine->KF_Product + Phosphite Hydroxy->KF_Product + Amine Amine2 Amine (R'-NH2) Imine2 Pre-formed Imine Amine2->Imine2 Carbonyl2 Carbonyl (R''CHO) Carbonyl2->Imine2 Pudovik_Product Boc-Amino Phosphonate Imine2->Pudovik_Product + Phosphite2 Phosphite2 Dialkyl Phosphite ((RO)2P(O)H) Phosphite2->Pudovik_Product

Synthetic routes to α-amino phosphonates.

Analysis of Chemical Stability

The synthetic utility of Boc-amino phosphonates is dictated by the differential stability of the Boc-protecting group and the phosphonate esters. A clear understanding of their behavior under various conditions is critical for designing orthogonal synthetic strategies.

The tert-Butyloxycarbonyl (Boc) Group

The Boc group is one of the most widely used amine protecting groups due to its robust stability profile.[10] It is generally stable under basic, nucleophilic, and reductive conditions, making it compatible with a wide range of synthetic transformations.[11][]

The primary vulnerability of the Boc group is its lability under acidic conditions.[13] Deprotection is an acid-catalyzed hydrolysis that proceeds via a stable tert-butyl cation intermediate.[14][15] The carbamic acid formed upon cleavage spontaneously decarboxylates to yield the free amine and carbon dioxide.[16][17]

  • Common Deprotection Reagents: Trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrochloric acid (HCl) in solvents like methanol, dioxane, or ethyl acetate are standard.[13][18]

  • Potential Side Reaction: The liberated tert-butyl cation is an electrophile and can alkylate nucleophilic functional groups within the substrate, such as indoles or thiols. This can be suppressed by the addition of "scavengers" like anisole, thioanisole, or triisopropylsilane (TIS).[13][19]

The Phosphonate Ester Group

Phosphonate esters are significantly more stable than their carboxylate ester counterparts. However, they are susceptible to hydrolysis under forcing acidic or basic conditions.[20]

  • Acidic Hydrolysis: Cleavage of the P-O-C bond typically requires treatment with strong, hot aqueous acid (e.g., 6M HCl at reflux).[21][22] The hydrolysis occurs stepwise, first yielding the phosphonic acid monoester and then the final phosphonic acid.

  • Basic Hydrolysis: Saponification with strong bases is also possible, though often less common for simple alkyl esters.[21]

  • Silyl-mediated Cleavage: A much milder and highly effective method for cleaving phosphonate esters involves treatment with silyl halides, such as trimethylsilyl bromide (TMSBr) or trimethylsilyl iodide (TMSI).[13] This reaction proceeds under neutral conditions and is often the method of choice for sensitive substrates.

Orthogonal Stability Profile

The significant difference in lability between the Boc group and phosphonate esters under acidic conditions forms the basis of their synthetic utility. The Boc group can be selectively cleaved under mild acidic conditions (e.g., TFA in DCM at room temperature) that leave the phosphonate esters completely intact. Conversely, the phosphonate esters can be hydrolyzed under conditions that would have long since removed the Boc group.

Condition Reagent(s) Boc Group Stability Phosphonate Ester Stability Primary Outcome
Mild Acid TFA in DCM, 4M HCl in DioxaneLabile Stable Selective Boc deprotection
Strong Acid 6M HCl, RefluxLabile Labile Complete deprotection to amino phosphonic acid
Strong Base NaOH, KOH (aq)Stable Slowly Labile Potential for ester hydrolysis
Silyl Halide TMSBr or TMSI in DCMLabile Labile Complete deprotection to amino phosphonic acid
Catalytic Hydrogenation H₂, Pd/CStable Stable No reaction (unless other groups are present)

Key Reactivity and Synthetic Workflows

The stability profile outlined above directly informs the key reactions and applications of Boc-amino phosphonates in multi-step synthesis.

Protocol 1: Selective Boc Group Deprotection

This procedure is fundamental for revealing the α-amino group for subsequent coupling reactions, such as in the synthesis of phosphonopeptides. The causality behind this choice is the desire to deprotect the amine without affecting the phosphonate esters or other acid-stable parts of the molecule.

Methodology:

  • Dissolution: Dissolve the Boc-amino phosphonate substrate (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of 0.1–0.2 M in a round-bottom flask equipped with a magnetic stir bar.

  • Inert Atmosphere: Purge the flask with an inert gas (Nitrogen or Argon).

  • Cooling: Cool the solution to 0 °C using an ice-water bath. This helps to control the exothermicity of the reaction and minimize potential side reactions.

  • Acid Addition: Add trifluoroacetic acid (TFA, 5–10 eq) dropwise to the stirred solution. The use of excess acid ensures the reaction goes to completion.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1–3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until all starting material is consumed.

  • Work-up: Concentrate the reaction mixture in vacuo to remove the DCM and excess TFA. The resulting residue is the crude amine trifluoroacetate salt.

  • Isolation: The product salt can often be precipitated by triturating the residue with a non-polar solvent like cold diethyl ether. The resulting solid is then isolated by filtration, washed with ether, and dried under vacuum.

G start Start: Boc-Amino Phosphonate in DCM step1 Cool to 0 °C start->step1 step2 Add TFA (5-10 eq) step1->step2 step3 Stir 1-3h at RT step2->step3 step4 Monitor by TLC/LC-MS step3->step4 step5 Concentrate in vacuo step4->step5 Reaction Complete step6 Precipitate with Diethyl Ether step5->step6 end Product: Amine TFA Salt step6->end

Workflow for selective Boc deprotection.
Protocol 2: Phosphonate Ester Hydrolysis to the Phosphonic Acid

This transformation is typically performed as a final step in a synthesis to unmask the biologically active phosphonic acid moiety. The choice of harsh acidic conditions is necessary to cleave the highly stable P-O-C bonds.

Methodology:

  • Dissolution: Place the phosphonate diester substrate (1.0 eq) in a heavy-walled reaction vessel or a round-bottom flask fitted with a reflux condenser.

  • Acid Addition: Add 6M aqueous hydrochloric acid (HCl) to achieve a substrate concentration of 0.1–0.5 M.

  • Heating: Heat the mixture to reflux (typically 100–110 °C) with vigorous stirring.

  • Reaction Monitoring: Monitor the reaction progress by LC-MS or ³¹P NMR spectroscopy. The reaction may require 12–48 hours for completion.

  • Work-up: After cooling to room temperature, concentrate the reaction mixture in vacuo to remove water and excess HCl. This may require co-evaporation with toluene or water several times.

  • Isolation: The resulting crude amino phosphonic acid hydrochloride salt can be purified by recrystallization or ion-exchange chromatography.

G start Start: Amino Phosphonate Ester step1 Add 6M HCl (aq) start->step1 step2 Heat to Reflux (100-110 °C) step1->step2 step3 Stir 12-48h step2->step3 step4 Monitor by LC-MS / ³¹P NMR step3->step4 step5 Cool and Concentrate in vacuo step4->step5 Reaction Complete step6 Purify by Recrystallization or Ion Exchange step5->step6 end Product: Amino Phosphonic Acid step6->end

Workflow for phosphonate ester hydrolysis.

Conclusion

Boc-amino phosphonates are versatile and indispensable intermediates in modern organic and medicinal chemistry. Their utility is rooted in a predictable and highly orthogonal stability profile. The Boc group provides robust protection for the α-amino functionality under a wide range of conditions but is selectively and cleanly cleaved with mild acid. In contrast, the phosphonate esters are stable to these conditions, requiring much more vigorous methods for their hydrolysis to the parent phosphonic acid. This differential reactivity allows for precise, stepwise deprotection and functionalization, enabling the rational design and synthesis of complex phosphonate-containing target molecules. A thorough grasp of these principles, as outlined in this guide, is essential for any scientist working to innovate in the fields of drug discovery and materials science.

References

  • Keglevich, G., & Bálint, E. (2012). The Kabachnik-Fields reaction: Mechanism and synthetic use. Molecules, 17(11), 12821–12835. [Link]

  • Engel, R. (2004). Phosphorus Addition at sp2 Carbon. Organic Reactions, 36(2), 175–248. [Link]

  • Varga, P. R., & Keglevich, G. (2021). Synthesis of α-Aminophosphonates and Related Derivatives; The Last Decade of the Kabachnik–Fields Reaction. Molecules, 26(9), 2444. [Link]

  • Bhattacharya, A. K., & Kaur, T. (2007). Synthesis of α-aminophosphonates by the Kabachnik-Fields reaction. Synthetic Communications, 37(5), 747-785. [Link]

  • Keglevich, G. (2018). Synthesis of α-aminophosphonates by the Kabachnik–Fields reaction and by the Pudovik reaction. In Phosphorus Compounds (pp. 101-126). De Gruyter. [Link]

  • Bálint, E., Tajti, Á., Dános, A., & Keglevich, G. (2020). The Hydrolysis of Phosphinates and Phosphonates: A Review. Molecules, 25(17), 3874. [Link]

  • Organic Chemistry Portal. (n.d.). Kabachnik-Fields Reaction. [Link]

  • Kelly, S. J., & Butler, L. G. (1975). Hydrolysis of phosphonate esters catalyzed by 5'-nucleotide phosphodiesterase. Journal of Biological Chemistry, 250(12), 4690-4694. [Link]

  • Varga, P. R., & Keglevich, G. (2021). Synthesis of α-Aminophosphonates and Related Derivatives; The Last Decade of the Kabachnik–Fields Reaction. Semantic Scholar. [Link]

  • Wikipedia. (n.d.). Phosphonate. [Link]

  • Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of α-amino phosphonates. [Link]

  • Keglevich, G., & Sipos, M. (2023). The Last Decade of Optically Active α-Aminophosphonates. Molecules, 28(16), 6135. [Link]

  • Bálint, E., Tajti, Á., Dános, A., & Keglevich, G. (2020). The Hydrolysis of Phosphinates and Phosphonates: A Review. ResearchGate. [Link]

  • Kelly, S. J., & Butler, L. G. (1976). Enzymic hydrolysis of phosphonate esters. Reaction mechanism of intestinal 5'-nucleotide phosphodiesterase. Biochemistry, 15(8), 1703-1708. [Link]

  • Aghahosseini, H., et al. (2020). Synthesis and characterization of α‐aminophosphonates. ResearchGate. [Link]

  • Bálint, E., et al. (2018). The synthesis of α-aryl-α-aminophosphonates and α-aryl-α-aminophosphine oxides by the microwave-assisted Pudovik reaction. Beilstein Journal of Organic Chemistry, 14, 2728-2736. [Link]

  • Chemistry Steps. (n.d.). Boc Protecting Group for Amines. [Link]

  • Dembkowski, K., et al. (2016). The Synthesis of α-Aminophosphonates via Enantioselective Organocatalytic Reaction of 1-(N-Acylamino)alkylphosphonium Salts with Dimethyl Phosphite. Molecules, 21(11), 1547. [Link]

  • Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. [Link]

  • Cytlak, T., Bilska-Markowska, M., & Kaźmierczak, M. (2018). The reactivity of N‐Boc protected α‐hydroxy‐γ‐aminophosphonates 30 towards DAST and PyFluor. ResearchGate. [Link]

  • Hebei Boze Chemical Co., Ltd. (n.d.). BOC Protection and Deprotection. [Link]

  • Ríos-Gutiérrez, M., et al. (2018). Direct Synthesis of Phosphonates and α-Amino-phosphonates from 1,3-Benzoxazines. Molecules, 23(8), 1957. [Link]

  • Han, W., et al. (2001). Conformationally constrained alpha-boc-aminophosphonates via transition metal-catalyzed/curtius rearrangement strategies. Organic Letters, 3(8), 1125-1128. [Link]

  • Ríos-Gutiérrez, M., et al. (2018). Direct Synthesis of Phosphonates and α-Amino-phosphonates from 1,3-Benzoxazines. ResearchGate. [Link]

  • Fisher Scientific. (n.d.). Amine Protection / Deprotection. [Link]

  • ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection. [Link]

  • Głowacka, I. E., et al. (2019). Synthesis of Enantiomerically Pure N-Boc-Protected 1,2,3-Triaminopropylphosphonates and 1,2-Diamino-3-Hydroxypropylphosphonates. Molecules, 24(21), 3857. [Link]

  • Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. [Link]

  • Anaspec. (n.d.). Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. [Link]

  • AAPPTEC. (n.d.). Boc-Amino Acids for Peptide Synthesis. [Link]

Sources

Protocols & Analytical Methods

Method

Using Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate in solid-phase peptide synthesis

An Application Guide for the Solid-Phase Synthesis of Phosphonate-Containing Pseudopeptides using Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate Introduction Phosphonate-containing peptides are invaluable to...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide for the Solid-Phase Synthesis of Phosphonate-Containing Pseudopeptides using Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate

Introduction

Phosphonate-containing peptides are invaluable tools in drug discovery and chemical biology, primarily serving as potent and stable transition-state analog inhibitors of proteases and other enzymes. Their resistance to enzymatic hydrolysis makes them superior candidates for therapeutic development compared to natural phosphopeptides. Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate is a key building block for introducing a phosphonate mimic of a phenylalanine residue into a peptide sequence.

However, the α-keto functionality of this reagent precludes its use in standard amide bond-forming reactions common to solid-phase peptide synthesis (SPPS). Instead, its incorporation is achieved through on-resin reductive amination, forming a stable, non-hydrolyzable secondary amine (methylene amine) linkage. This transforms the peptide backbone, creating a pseudopeptide with unique structural and biological properties.

This technical guide provides a comprehensive framework and detailed protocols for the successful incorporation of this keto-phosphonate building block into a peptide sequence using an Fmoc-based SPPS strategy, followed by post-cleavage deprotection of the phosphonate esters.

Reagent Overview and Principle of Incorporation

The successful synthesis of phosphonate pseudopeptides hinges on a multi-stage strategy involving orthogonal protecting groups and a non-standard coupling chemistry.

1.1. The Building Block: Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate

This reagent is designed with orthogonal protecting groups suitable for SPPS. The Boc-protected amine allows for selective deprotection on-resin without disturbing the Fmoc-protected N-terminus of the main peptide chain, and vice-versa.

Caption: Chemical Structure of the Keto-Phosphonate Reagent.

1.2. Principle: On-Resin Reductive Amination

The core of the methodology is a two-step reductive amination reaction performed on the solid support.

  • Imine Formation: The free N-terminal amine of the resin-bound peptide attacks the ketone carbonyl of the phosphonate reagent to form a transient Schiff base (imine). This reaction is typically catalyzed by a weak acid.

  • Reduction: A mild reducing agent, such as sodium cyanoborohydride (NaBH₃CN), selectively reduces the imine C=N bond to a stable secondary amine C-N bond without affecting other functional groups.

This approach creates a -[CH₂-NH]- linkage in place of a standard -[C(O)-NH]- amide bond, yielding a pseudopeptide.

Materials and Equipment

Reagents and Consumables
  • Resin: Fmoc-Rink Amide or other suitable Fmoc-compatible resin.

  • Amino Acids: Standard Fmoc-protected amino acids with appropriate side-chain protection.

  • Phosphonate Reagent: Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate.

  • Solvents: N,N-Dimethylformamide (DMF, peptide synthesis grade), Dichloromethane (DCM), Piperidine, Diisopropylethylamine (DIEA).

  • Fmoc Deprotection: 20% (v/v) Piperidine in DMF.

  • Coupling Reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) or HATU.

  • Reductive Amination:

    • Sodium cyanoborohydride (NaBH₃CN) or Sodium triacetoxyborohydride (STAB).

    • Acetic Acid (AcOH).

  • Boc Deprotection: 25-50% Trifluoroacetic acid (TFA) in DCM.

  • Cleavage Cocktail: 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% H₂O.

  • Phosphonate Deprotection: Bromotrimethylsilane (BTMS), Acetonitrile (ACN), Methanol (MeOH).

  • Purification: HPLC grade Acetonitrile and Water, 0.1% TFA.

Equipment
  • Automated or manual solid-phase peptide synthesizer.

  • Reaction vessels with fritted discs.

  • Mechanical shaker.

  • Lyophilizer (freeze-dryer).

  • Analytical and Preparative Reverse-Phase HPLC system.

  • Mass Spectrometer (e.g., ESI-MS or MALDI-TOF).

Experimental Protocols

The overall workflow involves initial peptide synthesis using standard Fmoc chemistry, the key reductive amination step, optional further elongation, and finally, cleavage and a two-stage deprotection process.

cluster_0 On-Resin Reductive Amination A Resin-Peptide-NH2 C Imine Formation (+ AcOH) A->C B Keto-Phosphonate Reagent B->C D Reduction (+ NaBH3CN) C->D E Resin-Peptide-CH2-NH-Phosphonate D->E

Caption: Reaction scheme for reductive amination on the solid support.

Characterization and Quality Control

  • Purity Analysis: The purity of the final phosphonic acid-containing peptide should be assessed by analytical RP-HPLC. A gradient of 0.1% TFA in water (Solvent A) and 0.1% TFA in acetonitrile (Solvent B) is typically used.

  • Identity Confirmation: The molecular weight of the product must be confirmed by mass spectrometry (e.g., ESI-MS). [1][2]The observed mass should correspond to the calculated average or monoisotopic mass of the desired pseudopeptide.

Troubleshooting

Problem Potential Cause Suggested Solution
Incomplete Reductive Amination (Positive Kaiser Test) Insufficient reagent equivalents; Inefficient imine formation or reduction.Repeat the reductive amination step. Ensure anhydrous conditions. Increase reaction time or reagent equivalents.
Incomplete Phosphonate Deprotection Insufficient BTMS or reaction time; Presence of water during silylation step.Ensure anhydrous ACN is used. Increase equivalents of BTMS and extend reaction time. Monitor by MS.
Side Products during Cleavage Inadequate scavengers for sensitive residues (e.g., Trp, Met, Cys).Ensure the cleavage cocktail contains appropriate scavengers like TIS, water, or ethanedithiol (EDT).
Poor Yield Steric hindrance at the coupling site; Poor swelling of the resin.Use a more efficient reducing agent like STAB. Ensure optimal solvent conditions for resin swelling.

References

  • Luxembourg Bio Technologies. Solid Phase Phosphorylation of a Peptide by the H-Phosphonate Method.
  • Valerio, R. M., et al. (1989). Synthesis of phosphotyrosyl-containing phosphopeptides by solid-phase peptide synthesis. International Journal of Peptide and Protein Research.
  • BenchChem. Application Notes and Protocols for Cleavage and Deprotection of Peptides Containing Phosphothreonine.
  • D'Ambrosio, C., et al. (2007). Analytical methodologies for the detection and structural characterization of phosphorylated proteins. Journal of Chromatography B, 849(1-2), 163-180. Available from: [Link]

  • McLachlin, D. T., & Chait, B. T. (2001). Analysis of phosphorylated proteins and peptides by mass spectrometry. Current opinion in chemical biology, 5(5), 591-602.
  • Golebiowski, A., et al. (2013). Design and synthesis of a reagent for solid-phase incorporation of the phosphothreonine mimetic (2S,3R)-2-amino-3-methyl-4-phosphonobutyric Acid (Pmab) into peptides in a bio-reversible phosphonyl-bis-pivaloyloxymethyl (POM) prodrug form. Journal of organic chemistry. Available from: [Link]

  • AAPPTEC. Practical Synthesis Guide to Solid Phase Peptide Chemistry.
  • Rupniewska, M., et al. (2020). The McKenna reaction – avoiding side reactions in phosphonate deprotection. Beilstein Journal of Organic Chemistry, 16, 1339-1348. Available from: [Link]

Sources

Application

Application Notes and Protocols: A Guide to Enzyme Inhibition Assays Using Phosphonate Inhibitors

Introduction: The Power and Precision of Phosphonate Inhibitors In the landscape of drug discovery and enzymology, the quest for potent and specific enzyme inhibitors is paramount. Among the arsenal of chemical tools ava...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Power and Precision of Phosphonate Inhibitors

In the landscape of drug discovery and enzymology, the quest for potent and specific enzyme inhibitors is paramount. Among the arsenal of chemical tools available to researchers, phosphonate-containing molecules have emerged as a particularly powerful class of inhibitors.[1][2] Their efficacy stems from their unique structural and electronic properties, which allow them to act as stable mimics of the tetrahedral transition states that occur during enzymatic catalysis, particularly for reactions involving phosphate or carboxylate substrates.[1][2] This ability to mimic the high-energy transition state leads to exceptionally tight binding to the enzyme's active site, resulting in potent inhibition.[1]

Phosphonates are characterized by a stable phosphorus-carbon (P-C) bond, which renders them resistant to chemical and enzymatic hydrolysis, a significant advantage over their phosphate ester counterparts.[1][3] This inherent stability, combined with their ability to be chemically modified to fine-tune their binding affinity and specificity, has led to their development as therapeutic agents, including antivirals and herbicides.[1][3]

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed protocol and the underlying principles for conducting enzyme inhibition assays using phosphonate inhibitors. We will delve into the mechanistic basis of their inhibitory action, provide step-by-step experimental procedures, and offer insights into robust data analysis and interpretation.

Part 1: Understanding the Mechanism - Phosphonates as Transition-State Analogs

The remarkable inhibitory potency of many phosphonates lies in their ability to act as transition-state analogs .[4] Enzyme-catalyzed reactions proceed through a high-energy, transient molecular arrangement known as the transition state. Enzymes have a much higher affinity for this transition state than for either the substrate or the product.[1] Phosphonate inhibitors are designed to structurally and electronically resemble this fleeting intermediate.[1]

For instance, in the hydrolysis of a peptide bond by a metalloprotease, the reaction proceeds through a tetrahedral intermediate. A phosphonate-based inhibitor can be synthesized to mimic this tetrahedral geometry and charge distribution, allowing it to bind to the enzyme's active site with very high affinity, effectively blocking the substrate from binding and being processed.[1]

Mechanism of Phosphonate Inhibition

G cluster_0 Enzymatic Reaction cluster_1 Inhibition by Phosphonate E_S Enzyme-Substrate Complex TS Tetrahedral Transition State E_S->TS Catalysis E_P Enzyme-Product Complex TS->E_P EI Enzyme-Inhibitor Complex (Stable) TS->EI Mimicry E Free Enzyme E->EI I Phosphonate Inhibitor I->EI

Caption: Phosphonate inhibitors mimic the tetrahedral transition state of an enzymatic reaction, forming a stable complex with the enzyme and preventing product formation.

Part 2: Assay Design and Optimization - Laying the Foundation for Reliable Data

A successful enzyme inhibition assay requires careful planning and optimization of various experimental parameters. The goal is to establish conditions under which the enzyme activity is robust, reproducible, and sensitive to inhibition.[5][6]

Choosing the Right Assay Format: Continuous vs. Discontinuous Assays

Enzyme assays can be broadly categorized as continuous or discontinuous.[7][8][9]

  • Continuous Assays: In a continuous assay, the progress of the reaction is monitored in real-time, providing a continuous readout of product formation or substrate depletion.[7][8] Spectrophotometric and fluorometric assays are common examples.[7][10] These assays are generally preferred due to their convenience and the ability to easily determine the initial reaction velocity.[10][11]

  • Discontinuous Assays: For reactions where a continuous readout is not feasible, discontinuous (or stopped) assays are employed.[7][9] In this format, the reaction is allowed to proceed for a specific time before being stopped (quenched). The amount of product formed is then measured.[7] Chromatographic and radiometric assays often fall into this category.[11]

The choice between these formats depends on the specific enzyme, the nature of the substrate and product, and the available instrumentation.

Critical Experimental Parameters and Their Optimization

To ensure the integrity of your results, the following parameters must be carefully optimized:[6][12]

ParameterImportanceRecommendations
Buffer and pH Enzyme activity is highly dependent on pH. The buffer maintains a stable pH throughout the assay.[13]Select a buffer with a pKa close to the optimal pH of the enzyme.[13] Common buffers include Tris, HEPES, and phosphate buffers. Be aware that some buffers can interact with metal ions, which may be crucial for enzyme activity.[14]
Temperature Enzyme activity is sensitive to temperature.[12]Maintain a constant and optimal temperature throughout the experiment. A one-degree change can significantly alter enzyme activity.[12]
Enzyme Concentration The initial reaction rate should be linearly proportional to the enzyme concentration.Use a concentration of the enzyme that results in a linear reaction rate for the duration of the assay. This is typically determined through an enzyme titration experiment.
Substrate Concentration The concentration of the substrate affects the initial reaction velocity, as described by the Michaelis-Menten equation.[15][16][17]For determining the inhibition mechanism, it is crucial to use a range of substrate concentrations around the Michaelis constant (Km).[18]
Cofactors and Ions Many enzymes require cofactors (e.g., metal ions, coenzymes) for activity.[5]Ensure that all necessary cofactors are present at optimal concentrations.
Solvent (e.g., DMSO) Inhibitors are often dissolved in organic solvents like DMSO.The final concentration of the solvent in the assay should be kept low (typically <1-2%) and constant across all wells to avoid affecting enzyme activity.[19]

Part 3: Experimental Protocols

This section provides detailed, step-by-step protocols for determining the inhibitory properties of phosphonate compounds.

Protocol 1: Determination of the Michaelis Constant (Km) of the Substrate

Before characterizing an inhibitor, it is essential to determine the Km of the substrate for the target enzyme under the optimized assay conditions. The Km is the substrate concentration at which the reaction velocity is half of the maximum velocity (Vmax).[17][20]

Materials:

  • Purified enzyme stock solution

  • Substrate stock solution

  • Assay buffer

  • 96-well microplate (clear for colorimetric assays, black for fluorescence assays)

  • Microplate reader

Procedure:

  • Prepare a Substrate Dilution Series: Prepare a series of substrate dilutions in the assay buffer. A typical range would be 0.1x to 10x the expected Km.

  • Set up the Assay Plate: In a 96-well plate, add the assay buffer, the substrate dilutions, and any necessary cofactors.

  • Initiate the Reaction: Add the enzyme solution to each well to start the reaction. The final volume in each well should be identical.

  • Measure the Reaction Rate: Immediately place the plate in a microplate reader and measure the change in absorbance or fluorescence over time (kinetic read). The initial velocity (rate) of the reaction for each substrate concentration is determined from the linear portion of the progress curve.

  • Data Analysis: Plot the initial velocity (v) versus the substrate concentration ([S]). Fit the data to the Michaelis-Menten equation using non-linear regression software (e.g., GraphPad Prism) to determine the Km and Vmax values.[15]

Michaelis-Menten Kinetics Workflow

G sub_dilution Prepare Substrate Dilution Series plate_setup Set up Assay Plate (Buffer, Substrate, Cofactors) sub_dilution->plate_setup add_enzyme Initiate Reaction (Add Enzyme) plate_setup->add_enzyme measure_rate Measure Initial Velocity (Kinetic Read) add_enzyme->measure_rate data_analysis Plot v vs. [S] and Fit to Michaelis-Menten Equation measure_rate->data_analysis km_vmax Determine Km and Vmax data_analysis->km_vmax

Caption: Workflow for determining the Michaelis constant (Km) and maximum velocity (Vmax).

Protocol 2: IC50 Determination of the Phosphonate Inhibitor

The half-maximal inhibitory concentration (IC50) is the concentration of an inhibitor required to reduce the activity of an enzyme by 50%.[21][22] It is a common measure of inhibitor potency.

Materials:

  • Purified enzyme stock solution

  • Substrate stock solution (at a fixed concentration, typically the Km value)

  • Phosphonate inhibitor stock solution

  • Assay buffer

  • 96-well microplate

  • Microplate reader

Procedure:

  • Prepare an Inhibitor Dilution Series: Prepare a serial dilution of the phosphonate inhibitor in the assay buffer. A 10-point, 3-fold dilution series is common.

  • Set up the Assay Plate:

    • Add the assay buffer, the inhibitor dilutions, and the enzyme solution to the wells.

    • Include control wells:

      • 100% activity control: Enzyme, substrate, and buffer (no inhibitor).

      • 0% activity control (background): Substrate and buffer (no enzyme).

    • Pre-incubate the enzyme and inhibitor for a defined period (e.g., 15-30 minutes) to allow for binding to reach equilibrium.

  • Initiate the Reaction: Add the substrate to all wells to start the reaction.

  • Measure the Reaction Rate: Measure the initial velocity for each inhibitor concentration as described in Protocol 1.

  • Data Analysis:

    • Normalize the data: Express the enzyme activity at each inhibitor concentration as a percentage of the activity of the 100% control (after subtracting the background).

    • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

    • Fit the data to a sigmoidal dose-response curve (variable slope) using non-linear regression software to determine the IC50 value.[23][24]

Protocol 3: Determining the Mode of Inhibition (e.g., Competitive, Non-competitive)

To understand how a phosphonate inhibitor interacts with the enzyme, it is crucial to determine its mode of inhibition. This is typically done by measuring the effect of the inhibitor on the enzyme kinetics at varying substrate concentrations.[25][26][27]

Procedure:

  • Experimental Setup: This experiment is a matrix of varying substrate and inhibitor concentrations.

    • Prepare several dilutions of the substrate (e.g., 0.5x, 1x, 2x, 4x, 8x Km).

    • For each substrate concentration, perform a dose-response experiment with a range of inhibitor concentrations (as in the IC50 determination).

  • Data Collection: Measure the initial reaction velocity for each combination of substrate and inhibitor concentration.

  • Data Analysis:

    • Generate Michaelis-Menten plots for each inhibitor concentration.

    • A more informative method is to use a Lineweaver-Burk plot (a double reciprocal plot of 1/v versus 1/[S]).[15][17] The pattern of the lines on this plot reveals the mode of inhibition:

      • Competitive Inhibition: Lines intersect on the y-axis (Vmax is unchanged, Km increases).[26][27]

      • Non-competitive Inhibition: Lines intersect on the x-axis (Vmax decreases, Km is unchanged).[26]

      • Uncompetitive Inhibition: Lines are parallel (both Vmax and Km decrease).[19][26]

      • Mixed Inhibition: Lines intersect in the second or third quadrant (both Vmax and Km are affected).[26]

Part 4: Data Interpretation and Troubleshooting

From IC50 to Ki: A More Accurate Measure of Potency

While the IC50 is a useful measure of potency, it is dependent on the substrate concentration. A more fundamental measure of an inhibitor's affinity for an enzyme is the inhibition constant (Ki) .[28] The relationship between IC50 and Ki depends on the mode of inhibition. For a competitive inhibitor, the Cheng-Prusoff equation can be used to calculate Ki from the IC50 value:

Ki = IC50 / (1 + [S]/Km)

Where:

  • Ki is the inhibition constant

  • IC50 is the half-maximal inhibitory concentration

  • [S] is the substrate concentration used in the assay

  • Km is the Michaelis constant of the substrate

Troubleshooting Common Issues in Enzyme Inhibition Assays
IssuePossible Cause(s)Suggested Solution(s)
No or Low Enzyme Activity Inactive enzyme, incorrect buffer pH or composition, missing cofactor.Check enzyme storage and handling. Verify buffer pH and composition. Ensure all necessary cofactors are present.[29]
High Background Signal Substrate instability, non-enzymatic reaction.Run a control without the enzyme to assess substrate stability.
Poor Reproducibility Pipetting errors, temperature fluctuations, improper mixing.Use calibrated pipettes. Ensure consistent temperature control. Mix all reagents thoroughly.[29]
Assay Signal Drifts Over Time Reagent instability, photobleaching (for fluorescent assays).Prepare fresh reagents. Minimize light exposure for fluorescent probes.
Inconsistent IC50 Values Assay conditions not standardized, inhibitor precipitation.Strictly control all assay parameters. Check the solubility of the inhibitor in the assay buffer.

Conclusion

Phosphonate-based inhibitors are invaluable tools in chemical biology and drug discovery. A thorough understanding of their mechanism of action, coupled with carefully designed and executed enzyme inhibition assays, is essential for accurately characterizing their potency and mode of action. The protocols and guidelines presented in this application note provide a robust framework for researchers to obtain high-quality, reproducible data, thereby accelerating the discovery and development of novel enzyme inhibitors.

References

  • Michaelis–Menten kinetics. (n.d.). In Wikipedia. Retrieved January 15, 2026, from [Link]

  • Kafarski, P., & Lejczak, B. (2010). Targeting Enzymes with Phosphonate-Based Inhibitors: Mimics of Tetrahedral Transition States and Stable Isosteric Analogues of Phosphates. In Phosphorus Compounds: Advanced Tools in Catalysis and Material Sciences. ResearchGate. [Link]

  • Enzyme assay. (n.d.). In Wikipedia. Retrieved January 15, 2026, from [Link]

  • Sailer, M., et al. (2024). Best Practices for Development and Validation of Enzymatic Activity Assays to Support Drug Development for Inborn Errors of Metabolism and Biomarker Assessment. AAPS J, 26(5), 97. [Link]

  • Yoneda, S. (1982). Mechanistic and kinetic studies of inhibition of enzymes. PubMed. [Link]

  • The Michaelis–Menten Model. (2022, June 18). Microbe Notes. [Link]

  • Michaelis Menten Kinetics – MCAT Biochemistry. (n.d.). MedSchoolCoach. [Link]

  • Phosphonates. (n.d.). Bio-Source Inc. [Link]

  • What Are Enzyme Kinetic Assays? (2024, July 19). Tip Biosystems. [Link]

  • Enzyme assay VII. (2016, November 23). Slideshare. [Link]

  • Enzyme Kinetics & The Michaelis-Menten Equation. (n.d.). Open Library Publishing Platform. [Link]

  • Hanson, J. E., et al. (1989). Phosphonate analogues of carboxypeptidase A substrates are potent transition-state analogue inhibitors. PubMed. [Link]

  • Zorbozan, N. (2022). Identifying Enzyme Activities by Different Kinetic Assays. Longdom Publishing. [Link]

  • Enzyme Kinetics - Structure - Function - Michaelis-Menten Kinetics. (2024, April 8). TeachMe Physiology. [Link]

  • What is the Difference Between Continuous Assay and Stopped Assay. (2022, April 15). Pediaa.Com. [Link]

  • Bashton, M. (2021). Steady-state enzyme kinetics. The Biochemist. [Link]

  • Hanson, J. E., et al. (1989). Phosphonate analogs of carboxypeptidase A substrates are potent transition-state analog inhibitors. Biochemistry. [Link]

  • 5 Ways to Determine IC50 Value in Pharmacology Research. (2025, August 10). Housing Innovations. [Link]

  • Tloušt'ová, E., et al. (2021). Phosphonates and Phosphonate Prodrugs in Medicinal Chemistry: Past Successes and Future Prospects. PMC - PubMed Central. [Link]

  • Bartlett, P. A., & Marlowe, C. K. (1983). Phosphonamidates as transition-state analogue inhibitors of thermolysin. PubMed - NIH. [Link]

  • Editorial: Phosphonate Chemistry in Drug Design and Development. (2021, April 29). Frontiers. [Link]

  • How to Choose the Right Buffer for Enzyme Activity Tests. (2025, May 9). Patsnap Synapse. [Link]

  • KINETIC ANALYSIS OF INHIBITOR ACTIONS ON ENZYMES1. (n.d.). Ainfo. [Link]

  • IC50 Determination with GraphPad PRISM | Data Analysis Tutorial. (2024, September 19). YouTube. [Link]

  • Kinetic Analysis Misinterpretations Due to the Occurrence of Enzyme Inhibition by Reaction Product: Comparison between Initial Velocities and Reaction Time Course Methodologies. (2021, December 23). MDPI. [Link]

  • How to calculate IC50. (n.d.). Science Gateway. [Link]

  • Strategies to develop enzyme assays. Top, enzyme assays can be... (n.d.). ResearchGate. [Link]

  • The Kinetic and Analytical Aspects of Enzyme Competitive Inhibition: Sensing of Tyrosinase Inhibitors. (2021, September 8). PMC - NIH. [Link]

  • Phosphonate and Bisphosphonate Inhibitors of Farnesyl Pyrophosphate Synthases: A Structure-Guided Perspective. (2021, January 6). PMC - PubMed Central. [Link]

  • Buffer Selection Guide: Optimal Choices for Various Applications. (2025, April 2). Hengyuan Fine Chemical. [Link]

  • How to determine an IC50. (n.d.). GraphPad. [Link]

  • Legler, G., et al. (1997). An enzyme inhibition assay for the quantitative determination of the new bisphosphonate zoledronate in plasma. PubMed. [Link]

  • A General Guide for the Optimization of Enzyme Assay Conditions Using the Design of Experiments Approach. (n.d.). ResearchGate. [Link]

  • Basics of Enzymatic Assays for HTS. (2012, May 1). Assay Guidance Manual - NCBI Bookshelf - NIH. [Link]

  • Assay Development for Metal-Dependent Enzymes Influence of Reaction Buffers on Activities and Kinetic Characteristics. (2023, October 18). ACS Omega. [Link]

  • A standard operating procedure for an enzymatic activity inhibition assay. (2021, April 16). PubMed. [Link]

  • Mechanism of Action Assays for Enzymes. (2012, May 1). Assay Guidance Manual - NCBI Bookshelf - NIH. [Link]

  • What troubleshooting is recommended if the reaction is being inhibited? (n.d.). PCR Biosystems. [Link]

  • Discovery of a New, Recurrent Enzyme in Bacterial Phosphonate Degradation: (R)-1-Hydroxy-2-aminoethylphosphonate Ammonia-lyase. (2021, April 8). Biochemistry. [Link]

Sources

Method

Application Note: Selective Boc Deprotection of Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate

Abstract This technical guide provides a comprehensive overview and detailed protocols for the selective deprotection of the tert-butyloxycarbonyl (Boc) group from Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphon...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the selective deprotection of the tert-butyloxycarbonyl (Boc) group from Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate. This substrate is a valuable chiral building block in medicinal chemistry, often utilized in the synthesis of protease inhibitors and peptide mimetics where the primary amine is required for subsequent coupling reactions.[1][2][3] The primary challenge lies in the efficient removal of the acid-labile Boc group while preserving the integrity of the dimethyl phosphonate ester moiety. This note evaluates the most common acidic deprotection methodologies—Trifluoroacetic Acid (TFA) in Dichloromethane (DCM) and Hydrogen Chloride (HCl) in 1,4-Dioxane—offering field-proven insights into optimizing reaction selectivity and yield. Detailed, step-by-step protocols, troubleshooting guides, and mechanistic explanations are provided to aid researchers in academic and industrial drug development settings.

Introduction and Strategic Considerations

Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate is a ketophosphonate that serves as a versatile intermediate in organic synthesis.[1][2] The Boc protecting group is favored for its stability under a wide range of conditions, yet its removal is critical to unmask the amine for further functionalization. The deprotection must be performed with high fidelity, avoiding side reactions such as cleavage of the phosphonate methyl esters or racemization of the stereocenter.

The selection of a deprotection method is governed by the substrate's sensitivity to acidic conditions. While the dimethyl phosphonate group is relatively stable, harsh conditions can potentially lead to ester hydrolysis, especially with prolonged reaction times or elevated temperatures. Therefore, the ideal method should be rapid, clean, and highly selective. This guide focuses on the two most prevalent and effective acidic methods for this transformation.

Mechanistic Insights: Acid-Catalyzed Boc Cleavage

The removal of the Boc group under acidic conditions follows a well-established E1 elimination mechanism.[4][5][6][7]

  • Protonation: The reaction is initiated by the protonation of the carbonyl oxygen of the Boc group by a strong acid (e.g., TFA or HCl). This step activates the group for cleavage.[7]

  • Carbocation Formation: The protonated intermediate collapses, leading to the formation of a highly stable tert-butyl carbocation and an unstable carbamic acid intermediate.[5][7]

  • Decarboxylation: The carbamic acid rapidly decomposes, releasing carbon dioxide gas and the free primary amine.[6]

  • Salt Formation: In the acidic medium, the newly formed amine is immediately protonated to yield the corresponding ammonium salt (e.g., trifluoroacetate or hydrochloride salt).

A significant consequence of this mechanism is the generation of the electrophilic tert-butyl cation. This cation can potentially alkylate nucleophilic sites on the substrate or solvent, leading to impurities.[8] To mitigate this, a "scavenger" such as anisole or triethylsilane (TES) can be added to the reaction mixture to trap the carbocation.[9]

Boc_Deprotection_Mechanism cluster_0 Mechanism Steps Start Boc-Protected Amine (R-NHBoc) Protonated Protonated Intermediate Start->Protonated + H+ (from Acid) CarbamicAcid Carbamic Acid (R-NHCOOH) Protonated->CarbamicAcid Cleavage tBu tert-Butyl Cation (t-Bu+) Protonated->tBu FinalSalt Amine Salt (R-NH3+ X-) CarbamicAcid->FinalSalt + H+ CO2 CO2 CarbamicAcid->CO2 Decarboxylation

Figure 1: General mechanism of acid-catalyzed Boc deprotection.

Comparative Analysis of Recommended Methods

Both HCl in dioxane and TFA in DCM are highly effective for Boc deprotection. However, their distinct properties can influence the outcome for sensitive substrates like Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate.

FeatureMethod A: 4M HCl in 1,4-Dioxane Method B: 20-50% TFA in DCM
Acidity Strong, but generally considered milder than neat TFA.Very strong, highly effective.
Reaction Time Typically 30-60 minutes at room temperature.[10][11][12]Typically 1-3 hours at room temperature.[13]
Selectivity High selectivity for N-Boc over t-butyl esters and ethers reported.[10][12] Considered safer for the phosphonate group.Excellent for robust substrates, but its higher acidity may pose a risk to other sensitive groups with longer exposure.
Workup Solvent is evaporated. The resulting HCl salt is often crystalline and can be precipitated.TFA is volatile but can be difficult to remove completely. Co-evaporation with a non-polar solvent is often required.
Safety/Handling 1,4-Dioxane is a suspected carcinogen and peroxide-former. Must be handled with care.TFA is highly corrosive and requires careful handling in a fume hood. DCM is a suspected carcinogen.
Recommendation Primary recommendation for this substrate due to its proven selectivity and generally milder reputation.A viable and common alternative, especially if HCl/Dioxane is unavailable. Use with caution and monitor closely.

Detailed Experimental Protocols

Safety Precaution: All operations should be performed in a well-ventilated chemical fume hood. Personal Protective Equipment (PPE), including safety glasses, a lab coat, and appropriate gloves, is mandatory.

Protocol A: Deprotection using 4M HCl in 1,4-Dioxane (Recommended)

This protocol is favored for its high selectivity and the ease of isolating the product as a hydrochloride salt.[10][11][12][14]

Materials and Reagents:

  • Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate

  • 4.0 M Hydrogen Chloride in 1,4-Dioxane (anhydrous)

  • Anhydrous Diethyl Ether (Et₂O)

  • Round-bottom flask with a magnetic stir bar

  • Ice bath

  • Rotary evaporator

  • Filtration apparatus (Büchner funnel)

Procedure:

  • Preparation: To a clean, dry round-bottom flask, add Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate (1.0 eq).

  • Dissolution & Cooling: Dissolve the substrate in a minimal amount of 1,4-Dioxane if needed, then add the 4.0 M HCl/Dioxane solution (5-10 eq of HCl). Cool the flask to 0 °C in an ice bath. Rationale: Cooling helps to control any initial exotherm and can enhance selectivity.

  • Reaction: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) every 15-30 minutes. The reaction is typically complete within 30-60 minutes.[12]

  • Solvent Removal: Once the starting material is fully consumed, concentrate the reaction mixture to dryness under reduced pressure using a rotary evaporator.

  • Product Isolation: To the resulting residue, add a sufficient amount of anhydrous diethyl ether. This will cause the hydrochloride salt of the deprotected amine to precipitate as a solid.

  • Filtration & Drying: Collect the solid product by vacuum filtration, washing the filter cake with a small amount of cold diethyl ether to remove any non-polar impurities. Dry the product under high vacuum. The resulting white to off-white solid is typically used in the next step without further purification.

Protocol B: Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This is a powerful and widely used method, though it requires careful monitoring to prevent side reactions.[7][15]

Materials and Reagents:

  • Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate

  • Trifluoroacetic Acid (TFA)

  • Dichloromethane (DCM, anhydrous)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Round-bottom flask with a magnetic stir bar

  • Ice bath

  • Rotary evaporator

  • Separatory funnel

Procedure:

  • Preparation: Dissolve Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate (1.0 eq) in anhydrous DCM (approx. 0.1-0.2 M concentration) in a round-bottom flask.

  • Acid Addition: Cool the solution to 0 °C in an ice bath. Slowly add TFA (10-20 eq, often prepared as a 20-50% v/v solution in DCM) dropwise. Rationale: The reaction generates CO₂ gas; slow addition prevents excessive foaming. Cooling mitigates potential side reactions.[7][15]

  • Reaction: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 1-3 hours).

  • Solvent Removal: Once complete, remove the DCM and excess TFA under reduced pressure. To ensure complete removal of TFA, co-evaporate the residue with toluene or DCM (2-3 times).

  • Aqueous Workup: Dissolve the crude residue in an organic solvent like ethyl acetate or DCM. Carefully add saturated NaHCO₃ solution to neutralize any remaining acid (Caution: CO₂ evolution).

  • Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated NaHCO₃ solution and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield the free amine as an oil or solid.

Experimental Workflow and Troubleshooting

Experimental_Workflow cluster_workflow General Deprotection Workflow Setup 1. Setup Dissolve substrate in solvent Cool to 0 °C Reaction 2. Reaction Add acidic reagent Stir and monitor (TLC/LC-MS) Setup->Reaction Quench 3. Quench / Workup Evaporate solvent (Method A) or Neutralize with base (Method B) Reaction->Quench Isolation 4. Isolation Precipitate/Filter (Method A) or Extract/Dry (Method B) Quench->Isolation Product Final Product (Amine Salt or Free Amine) Isolation->Product

Figure 2: A generalized workflow for Boc deprotection experiments.

Problem Potential Cause(s) Recommended Solution(s)
Incomplete Reaction 1. Insufficient equivalents of acid.2. Reaction time is too short or temperature is too low.1. Add more acidic reagent.2. Allow the reaction to stir longer at room temperature. Gentle warming (to 40 °C) can be attempted but should be monitored closely for decomposition.[9]
Formation of Side Products 1. Alkylation of the substrate by the tert-butyl cation.2. Degradation due to overly harsh conditions.1. Add a scavenger like anisole or triethylsilane (1-2 eq) to the reaction mixture before adding the acid.[9]2. Reduce reaction temperature to 0 °C, decrease reaction time, or switch from TFA to the milder HCl/Dioxane method.
Low Isolated Yield 1. Product is partially soluble in the precipitation solvent (Et₂O).2. Incomplete extraction during workup (Method B).3. Product instability during basic workup.1. Use a more non-polar solvent like pentane or hexane for precipitation. Ensure the product is fully precipitated before filtering.2. Perform additional extractions of the aqueous layer.3. Minimize the time the free amine is in contact with the basic aqueous solution.
Difficulty Removing TFA TFA forms a strong azeotrope with many solvents.After initial evaporation, re-dissolve the residue in a non-polar solvent like toluene and evaporate again. Repeat 2-3 times.

Conclusion

The selective deprotection of Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate can be achieved efficiently using standard acidic conditions. For optimal selectivity and preservation of the dimethyl phosphonate ester, the use of 4M HCl in 1,4-Dioxane is the primary recommended method. It offers a rapid reaction time and a straightforward isolation procedure, yielding a stable hydrochloride salt. The alternative use of TFA in DCM is also effective but requires more careful control of reaction conditions and a more involved workup procedure. By following the detailed protocols and troubleshooting advice presented in this guide, researchers can reliably access the deprotected amine, enabling the advancement of their synthetic campaigns in drug discovery and development.

References

  • Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Journal of Peptide Research, 58(4), 338-341. [Link]

  • University of Arizona. (n.d.). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCL/dioxane (4 M). Retrieved from [Link]

  • Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). ResearchGate. Retrieved from [Link]

  • HeteroLetters. (2013). Studies on the Synthesis of Thiazolines and Thiazoles from Amino Acids. HeteroLetters, 3(4), 415-426. [Link]

  • Justyna, K., et al. (2020). The McKenna reaction – avoiding side reactions in phosphonate deprotection. Beilstein Journal of Organic Chemistry, 16, 1436–1446. [Link]

  • Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

  • Justyna, K., et al. (2020). The McKenna reaction – avoiding side reactions in phosphonate deprotection. Beilstein Journal of Organic Chemistry, 16, 1436-1446. [Link]

  • Singh, A., et al. (2018). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 8(30), 16852-16858. [Link]

  • Singh, A., et al. (2018). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 8(30), 16852-16858. [Link]

  • Justyna, K., et al. (2020). The McKenna reaction - avoiding side reactions in phosphonate deprotection. Beilstein Journal of Organic Chemistry, 16, 1436-1446. [Link]

  • ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Retrieved from [Link]

  • Jia, Y., & Aouf, C. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Conditions. Organic Chemistry: An Indian Journal, 8(5). [Link]

  • Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

  • Common Organic Chemistry. (n.d.). Boc Deprotection - TFA Examples. Retrieved from [Link]

  • Furia, E., et al. (2020). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Molecules, 25(23), 5546. [Link]

  • Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. Retrieved from [Link]

Sources

Application

Application Notes and Protocols for Coupling Reactions with Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate

Introduction Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate is a chiral organophosphorus compound of significant interest in medicinal chemistry and organic synthesis.[1] Its structure, featuring a phosphona...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate is a chiral organophosphorus compound of significant interest in medicinal chemistry and organic synthesis.[1] Its structure, featuring a phosphonate group, a Boc-protected amine, a phenyl group, and a ketone functionality, makes it a versatile building block for a variety of complex molecules.[1] This document provides a detailed guide for researchers, scientists, and drug development professionals on the application of this reagent in coupling reactions, with a primary focus on the Horner-Wadsworth-Emmons reaction for the synthesis of α,β-unsaturated ketones.

The phosphonate moiety is a key feature of this reagent, offering metabolic stability due to the resistance of the C-P bond to enzymatic hydrolysis.[1] Phosphonates can act as bioisosteres for phosphates or carboxylates and can function as transition-state analogs for enzyme inhibition, making them valuable in the design of bioactive compounds like protease and kinase inhibitors.[1][2] The Boc (tert-butyloxycarbonyl) protecting group enhances the compound's stability and allows for controlled reactions, particularly in peptide synthesis.[1][3]

This guide will delve into the mechanistic underpinnings of relevant coupling reactions, provide detailed, step-by-step protocols, and offer insights into optimizing reaction conditions for successful and efficient synthesis.

Physicochemical Properties

A clear understanding of the physical and chemical properties of Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate is crucial for its proper handling, storage, and application in synthesis.

PropertyValueSource
CAS Number 176504-90-8[1][3][4]
Molecular Formula C₁₇H₂₆NO₆P[1][3]
Molecular Weight 371.37 g/mol [1][3]
Appearance White powder[3]
Melting Point 72-80 °C[3]
Optical Rotation [a]D²⁴ = -10 ± 2º (c=1.8% in Chloroform)[3]
Purity ≥ 99% (TLC)[3]
Storage Conditions Store at ≤ -4 °C[3]
IUPAC Name tert-butyl N-((2S)-4-(dimethoxyphosphoryl)-3-oxo-1-phenylbutan-2-yl)carbamate[1][4]

The Horner-Wadsworth-Emmons (HWE) Reaction: A Powerful Tool for C-C Bond Formation

The Horner-Wadsworth-Emmons (HWE) reaction is a cornerstone of modern organic synthesis for the stereoselective formation of alkenes, particularly α,β-unsaturated esters and ketones.[5][6] It offers significant advantages over the traditional Wittig reaction, including the use of more nucleophilic and less basic phosphonate carbanions and the straightforward removal of the water-soluble phosphate byproduct, which simplifies purification.[5][7] The HWE reaction is particularly renowned for its excellent (E)-selectivity in alkene formation.[5][7][8]

Mechanistic Overview

The HWE reaction proceeds through a well-established mechanism:[7][9]

  • Deprotonation: A base abstracts a proton from the α-carbon to the phosphonate group, generating a stabilized phosphonate carbanion.

  • Nucleophilic Addition: The phosphonate carbanion acts as a nucleophile and attacks the carbonyl carbon of an aldehyde or ketone. This addition is the rate-determining step and forms an oxaphosphetane intermediate.

  • Elimination: The oxaphosphetane intermediate collapses, yielding the alkene and a water-soluble dialkylphosphate salt.

The stereochemical outcome, favoring the (E)-alkene, is attributed to the thermodynamic stability of the transition state leading to the trans-olefin.[5][10]

HWE_Mechanism Phosphonate Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate Carbanion Phosphonate Carbanion Phosphonate->Carbanion Deprotonation Base Base (e.g., Ba(OH)₂) Intermediate Oxaphosphetane Intermediate Carbanion->Intermediate Nucleophilic Addition Aldehyde Aldehyde (R-CHO) Product α,β-Unsaturated Ketone ((E)-isomer favored) Intermediate->Product Elimination Byproduct Dialkylphosphate Salt (Water-soluble) Intermediate->Byproduct

Caption: Horner-Wadsworth-Emmons Reaction Mechanism.

Detailed Protocol for the Synthesis of β'-Amino-α,β-Unsaturated Ketones

This protocol is adapted from established procedures for the synthesis of β'-amino-α,β-unsaturated ketones, which are valuable intermediates in the synthesis of nitrogen-containing heterocyclic compounds.[11][12]

Materials:

  • Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate

  • An appropriate aldehyde (e.g., benzaldehyde)

  • Barium hydroxide (Ba(OH)₂)

  • Tetrahydrofuran (THF), anhydrous

  • Distilled water

  • Saturated ammonium chloride (NH₄Cl) solution

  • Ethyl acetate (EtOAc)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Argon or nitrogen gas supply for inert atmosphere

  • Syringes and needles

  • Separatory funnel

  • Rotary evaporator

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate (1.0 equivalent) in anhydrous THF.

  • Base Addition: Add barium hydroxide (1.25 equivalents) to the solution in one portion at room temperature. Stir the resulting suspension vigorously. The use of a solid base like Ba(OH)₂ provides mild reaction conditions.[11]

  • Aldehyde Addition: After approximately 30 minutes of stirring, slowly add a solution of the desired aldehyde (1.05 equivalents) in a THF/H₂O (40:1) mixture to the reaction flask.

  • Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-2 hours at room temperature.

  • Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer).

  • Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure β'-amino-α,β-unsaturated ketone.

Critical Parameters and Optimization
  • Choice of Base: While Ba(OH)₂ is effective, other bases can be employed. Stronger bases like sodium hydride (NaH) or lithium diisopropylamide (LDA) can be used, but may require lower reaction temperatures to control side reactions. For base-sensitive substrates, milder conditions using lithium chloride (LiCl) and an amine base like triethylamine (Et₃N) or DBU in acetonitrile can be advantageous.[9][13]

  • Solvent: THF is a common solvent for HWE reactions. Anhydrous conditions are crucial when using strong, moisture-sensitive bases.

  • Temperature: The reaction is typically run at room temperature. However, for highly reactive aldehydes or when using strong bases, cooling the reaction mixture to 0 °C or -78 °C may be necessary to improve selectivity and minimize side products.

  • Stoichiometry: A slight excess of the aldehyde is often used to ensure complete consumption of the more valuable phosphonate reagent.

Applications in Drug Discovery and Development

The unique structural features of Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate make it a valuable building block in pharmaceutical research and development.[3][4]

  • Enzyme Inhibitors: The phosphonate group can mimic the tetrahedral transition state of peptide bond hydrolysis, making compounds derived from this reagent potent inhibitors of proteases, which are implicated in a wide range of diseases.[1]

  • Peptide Mimetics: The Boc-protected amino acid-like structure allows for its incorporation into peptide chains to create peptidomimetics with enhanced stability and bioavailability.[1][14]

  • Neurological Disorders: The phosphonate group can also be a key pharmacophore in drugs targeting neurological disorders.[3][4]

  • Synthesis of Heterocycles: The α,β-unsaturated ketone products of the HWE reaction are versatile intermediates for the synthesis of various nitrogen-containing heterocycles, such as piperidines, which are common scaffolds in many pharmaceuticals.[12]

Workflow for Synthesis of a Piperidine Derivative

The following diagram illustrates a potential synthetic route from the α,β-unsaturated ketone product to a 2,6-disubstituted piperidine ring, a common motif in bioactive molecules.[12]

Piperidine_Synthesis start β'-Amino-α,β-unsaturated Ketone step1 Deprotection (e.g., TFA) Removal of Boc group start->step1 intermediate Free Amine Intermediate step1->intermediate step2 Intramolecular Aza-Michael Addition intermediate->step2 product 2,6-Disubstituted Piperidine step2->product

Caption: Synthesis of a Piperidine Derivative.

Conclusion

Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate is a highly valuable and versatile reagent for the synthesis of complex organic molecules. Its application in the Horner-Wadsworth-Emmons reaction provides a reliable and stereoselective method for the construction of α,β-unsaturated ketones, which are key intermediates in the development of novel therapeutics. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this reagent in their synthetic endeavors, contributing to advancements in medicinal chemistry and drug discovery.

References

  • Chemical Suppliers. (n.d.). Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7021152, Dimethyl((3S)-4,4-dimethyl-3-(boc-amino)-2-oxopentyl)-phosphonate. Retrieved from [Link]

  • NROChemistry. (n.d.). Horner-Wadsworth-Emmons Reaction. Retrieved from [Link]

  • ResearchGate. (n.d.). HWE reaction protocols frequently found in the literature. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Preparation of Horner-Wadsworth-Emmons Reagent: Methyl 2-Benzyloxycarbonylamino-2-(dimethoxy-phosphinyl)acetate. Retrieved from [Link]

  • ResearchGate. (n.d.). Convenient Procedure of Horner—Wadsworth—Emmons Olefination for the Synthesis of Simple and Functionalized α,β-Unsaturated Nitriles. Retrieved from [Link]

  • National Center for Biotechnology Information. (2013). Efficient synthesis of β'-amino-α,β-unsaturated ketones. Retrieved from [Link]

  • Wikipedia. (n.d.). Horner–Wadsworth–Emmons reaction. Retrieved from [Link]

  • University of Wisconsin-Madison. (n.d.). Carbonyl Chemistry :: Horner-Wadsworth-Emmons Reaction. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction. Retrieved from [Link]

  • YouTube. (2020, November 23). Horner-Wadsworth-Emmons Reaction. Retrieved from [Link]

  • ResearchGate. (2013). Efficient synthesis of β'-amino-α,β-unsaturated ketones. Retrieved from [Link]

  • Beilstein Journals. (2013). Efficient synthesis of β'-amino-α,β-unsaturated ketones. Retrieved from [Link]

  • Royal Society of Chemistry. (2013). Synthesis of α,β-unsaturated carbonyl compounds via a visible-light-promoted organocatalytic aerobic oxidation. Retrieved from [Link]

  • Journal of Chemical and Pharmaceutical Research. (n.d.). View of Synthesis and Applications of α, β-Unsaturated Aryl Ketones. Retrieved from [Link]

  • Organic Chemistry Portal. (2016). Synthesis of Allenylphosphonates through Cu(I)-Catalyzed Coupling of Terminal Alkynes with Diazophosphonates. Retrieved from [Link]

  • National Center for Biotechnology Information. (2020). Synthesis and Biological Evaluation of 3-Amino-4,4-Dimethyl Lithocholic Acid Derivatives as Novel, Selective, and Cellularly Active Allosteric SHP1 Activators. Retrieved from [Link]

Sources

Method

Application Notes and Protocols: Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate in Neurological Drug Discovery

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate in the discovery of...

Author: BenchChem Technical Support Team. Date: January 2026

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate in the discovery of novel therapeutics for neurological disorders. This document outlines the scientific rationale, key experimental protocols, and data interpretation strategies for evaluating this compound's potential as a neuroprotective agent.

Introduction: The Therapeutic Rationale

Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate is a versatile chiral organophosphorus compound with significant potential in medicinal chemistry.[1][2][3] Its structure, featuring a phosphonate group, a Boc-protected amino group, and a phenyl moiety, makes it an excellent candidate for the synthesis of targeted enzyme inhibitors.[1][2] The phosphonate group is of particular interest as it can act as a transition-state analog, effectively blocking the active sites of enzymes like proteases.[1][4]

In the context of neurological drug discovery, the dysregulation of proteases, particularly calpains and cathepsins, is a key pathological feature in a range of neurodegenerative diseases, including Alzheimer's disease, Parkinson's disease, and ischemic stroke.[5][6][7][8] The "calpain-cathepsin hypothesis" posits that the overactivation of these proteases contributes significantly to neuronal damage and death.[5][8] Consequently, the development of potent and specific inhibitors for these enzymes represents a promising therapeutic strategy.[9]

This guide will focus on the application of Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate as a potential inhibitor of calpains and its subsequent evaluation as a neuroprotective agent.

Mechanism of Action: Targeting Protease-Mediated Neurodegeneration

The phosphonate moiety in Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate is isosteric to the tetrahedral transition state of peptide bond hydrolysis, making it a potent inhibitor of proteases. The proposed mechanism of action involves the compound binding to the active site of proteases like calpain, thereby preventing the cleavage of their downstream substrates. This inhibition is crucial in mitigating the pathological cascade initiated by protease overactivation in neurological disorders.

G cluster_0 Neurological Insult (e.g., Ischemia, Excitotoxicity) cluster_1 Protease Activation cluster_2 Downstream Pathological Events Calcium_Influx Increased Intracellular Ca2+ Calpain_Activation Calpain Activation Calcium_Influx->Calpain_Activation Substrate_Cleavage Cleavage of Cytoskeletal Proteins (e.g., Spectrin, Tau) Calpain_Activation->Substrate_Cleavage Apoptosis Apoptotic Pathways Calpain_Activation->Apoptosis Neuronal_Damage Neuronal Damage & Death Substrate_Cleavage->Neuronal_Damage Apoptosis->Neuronal_Damage Inhibitor Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate Inhibitor->Calpain_Activation Inhibition

Caption: Proposed mechanism of neuroprotection by the phosphonate inhibitor.

Experimental Protocols

The following protocols are designed to assess the efficacy of Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate as a calpain inhibitor and a neuroprotective agent.

Protocol 1: In Vitro Calpain Activity Assay (Fluorometric)

This assay measures the direct inhibitory effect of the compound on calpain activity using a fluorogenic substrate.

Materials:

  • Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate

  • Active Calpain I (Positive Control)

  • Calpain Inhibitor (e.g., Z-LLY-FMK, as a control inhibitor)

  • Calpain Substrate (e.g., Ac-LLY-AFC)

  • Assay Buffer (optimized for calpain activity)

  • 96-well black, clear-bottom microplates

  • Fluorometric microplate reader (Ex/Em = 400/505 nm)

Procedure:

  • Compound Preparation: Prepare a stock solution of Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate in DMSO. Perform serial dilutions to obtain a range of test concentrations.

  • Assay Setup: In a 96-well plate, add the following to each well:

    • Test wells: Assay buffer, active calpain I, and varying concentrations of the test compound.

    • Positive control well: Assay buffer and active calpain I.

    • Negative control (no enzyme) well: Assay buffer only.

    • Inhibitor control well: Assay buffer, active calpain I, and a known calpain inhibitor.

  • Pre-incubation: Incubate the plate at 37°C for 15 minutes to allow the inhibitor to interact with the enzyme.

  • Substrate Addition: Add the calpain substrate to all wells to initiate the reaction.

  • Kinetic Measurement: Immediately begin reading the fluorescence intensity at Ex/Em = 400/505 nm every 2 minutes for 30-60 minutes at 37°C.

  • Data Analysis: Calculate the rate of substrate cleavage (slope of the linear portion of the fluorescence vs. time curve). Determine the percent inhibition for each concentration of the test compound relative to the positive control. Calculate the IC50 value.

Data Presentation:

Compound Concentration (µM)Rate of Fluorescence Change (RFU/min)Percent Inhibition (%)
0 (Positive Control)5000
0.145010
125050
105090
100599
No Enzyme (Negative Control)2-
Control Inhibitor (10 µM)1098
Protocol 2: Cell-Based Neuroprotection Assay against Excitotoxicity

This assay evaluates the ability of the compound to protect neurons from glutamate-induced excitotoxicity, a common mechanism of neuronal damage.[10][11][12][13]

Materials:

  • Primary cortical neurons or a suitable neuronal cell line (e.g., SH-SY5Y)

  • Cell culture medium and supplements

  • Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate

  • L-glutamic acid

  • Cell viability reagent (e.g., Calcein-AM for live cells, Propidium Iodide for dead cells, or an LDH release assay kit)

  • 96-well cell culture plates

  • Fluorescence microscope or microplate reader

Procedure:

  • Cell Culture: Plate neurons in a 96-well plate and culture until they form a mature network.

  • Compound Treatment: Pre-treat the cells with varying concentrations of Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate for 1-2 hours.

  • Excitotoxic Insult: Induce excitotoxicity by adding a neurotoxic concentration of L-glutamic acid to the culture medium.

  • Incubation: Incubate the cells for 24 hours under standard culture conditions.

  • Viability Assessment: Measure cell viability using a chosen method:

    • Live/Dead Staining: Incubate with Calcein-AM and Propidium Iodide and visualize using a fluorescence microscope.

    • LDH Assay: Collect the culture supernatant and measure lactate dehydrogenase (LDH) release according to the manufacturer's protocol.

  • Data Analysis: Quantify cell viability for each treatment condition. Determine the EC50 value of the compound for neuroprotection.

Experimental Workflow Diagram:

G cluster_0 Cell Preparation cluster_1 Treatment cluster_2 Analysis Plate_Cells Plate Neurons in 96-well plate Culture_Cells Culture to maturity Plate_Cells->Culture_Cells Pretreat Pre-treat with Test Compound Culture_Cells->Pretreat Induce_Damage Add L-glutamic acid Pretreat->Induce_Damage Incubate Incubate for 24h Induce_Damage->Incubate Assess_Viability Measure Cell Viability (e.g., LDH assay) Incubate->Assess_Viability

Caption: Workflow for the cell-based neuroprotection assay.

Trustworthiness and Self-Validation

To ensure the reliability of the experimental results, each protocol incorporates self-validating systems:

  • In Vitro Assay: The inclusion of both positive (active enzyme) and negative (no enzyme) controls, along with a known inhibitor, validates the assay's performance and provides a benchmark for the test compound's activity.

  • Cell-Based Assay: The use of untreated control cells and cells treated only with the excitotoxic agent (glutamate) establishes the baseline viability and the extent of damage, respectively. This allows for a clear assessment of the compound's protective effects.

Conclusion

Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate represents a promising starting point for the development of novel neuroprotective agents. Its chemical structure is well-suited for the inhibition of proteases implicated in neurodegeneration. The protocols detailed in these application notes provide a robust framework for evaluating its therapeutic potential, from direct enzyme inhibition to cell-based neuroprotection. Further studies, including in vivo efficacy and safety assessments, will be crucial in advancing this compound towards clinical applications.

References

  • Extending the Calpain–Cathepsin Hypothesis to the Neurovasculature: Protection of Brain Endothelial Cells and Mice from Neurotrauma - PubMed Central.
  • Phosphonate Inhibitors of Pyruvate Dehydrogenase Perturb Homeostasis of Amino Acids and Protein Succinylation in the Brain - PMC - NIH.
  • Cathepsins in Neurological Diseases - MDPI.
  • Calpain signaling: from biology to therapeutic opportunities in neurodegenerative disorders.
  • Calpain Activity Fluorometric Assay Kit (MAK228) - Technical Bulletin.
  • Can 'Calpain-Cathepsin Hypothesis' Explain Alzheimer Neuronal Death? - PubMed.
  • Measurement of Calpain Activity In Vitro and In Situ Using a Fluorescent Compound andTau as Substrates | Springer Nature Experiments.
  • Promega Notes 91: A Bioluminescent Assay for Calpain Activity.
  • Phosphonates and the brain, from diagnostics to medicines for neurological disorders | Request PDF - ResearchGate. Available at: [Link]

  • Screen for calpain inhibitors using a cell-based, high-throughput assay - Promega Corporation.
  • ab65308 Calpain Activity Assay Kit (Fluorometric).
  • Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate - Benchchem.
  • Role of Calpain in Pathogenesis of Human Disease Processes - PMC - NIH.
  • Development of Assays for Neurotoxicity Using Human iPSC-derived Neurons - Cellular Dynamics.
  • Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate - Chem-Impex.
  • Excitotoxicity In Vitro Assay - Creative Biolabs.
  • An in vitro model for assessment of excitotoxicity induced by glutamate and neuroprotection using digitized fluorescent imag.
  • Excitotoxicity Assay - Creative Bioarray CellAssay.
  • Excitotoxicity in vitro assay - Innoprot.
  • Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate - J&K Scientific.
  • Phosphonate Analogues of Alpha-Ketoglutarate Inhibit the Activity of the Alpha-Ketoglutarate Dehydrogenase Complex Isolated From Brain and in Cultured Cells - PubMed.
  • Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate - ChemNet.
  • Phosphodiesterase Inhibitors as a Therapeutic Approach to Neuroprotection and Repair.
  • (PDF) Targeting Enzymes with Phosphonate-Based Inhibitors: Mimics of Tetrahedral Transition States and Stable Isosteric Analogues of Phosphates - ResearchGate. Available at: [Link]

  • 4,4-dimethyl-3-(boc-amino)-2-oxopentyl)-phosphonate - PubChem - NIH.
  • Identification of a phenyl ester covalent inhibitor of caseinolytic protease and analysis of the ClpP1P2 inhibition in mycobacteria - PMC - NIH.
  • Proteinase 3 phosphonic inhibitors - PubMed.
  • Inhibition of Membrane-Type Serine Protease 1/matriptase by Natural and Synthetic Protease Inhibitors - PubMed.

Sources

Application

Application Notes and Protocols for the Synthesis of Peptide Mimetics Using Boc-Protected Phosphonate Building Blocks

Introduction: The Significance of Phosphonopeptide Mimetics Phosphonopeptides are a critical class of peptide analogues where a carboxyl group or a peptide bond is replaced by a phosphonic acid or phosphonamidate group,...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of Phosphonopeptide Mimetics

Phosphonopeptides are a critical class of peptide analogues where a carboxyl group or a peptide bond is replaced by a phosphonic acid or phosphonamidate group, respectively.[1][2][3] This substitution has profound implications for the molecule's biological activity. The tetrahedral geometry of the phosphonate group mimics the transition state of amide bond hydrolysis, making phosphonopeptides potent inhibitors of various enzymes, particularly proteases.[1][3] Their applications are vast, ranging from antibacterial agents to haptens for generating catalytic antibodies.[1][2][4] This guide provides a comprehensive overview and detailed protocols for the synthesis of these valuable molecules using Boc-protected phosphonate building blocks, a cornerstone of modern peptide mimetic chemistry.

I. The Building Blocks: Boc-Protected Aminophosphonates

The success of phosphonopeptide synthesis hinges on the quality and appropriate protection of the aminophosphonate monomers. The tert-butoxycarbonyl (Boc) group is a widely used protecting group for the α-amino functionality due to its stability under various coupling conditions and its facile removal under moderately acidic conditions.[5][6][7][8]

Rationale for Boc Protection

The choice of the Boc protecting group is a strategic one. It offers several advantages in the context of phosphonopeptide synthesis:

  • Acid Lability: The Boc group is readily cleaved by moderate acids like trifluoroacetic acid (TFA), conditions that are typically orthogonal to the more robust protecting groups used for the phosphonate moiety and amino acid side chains.[5][7][9]

  • Stability: It is stable to the basic conditions often employed in the synthesis of the aminophosphonate backbone and to the nucleophilic conditions of many coupling reactions.

  • Reduced Side Reactions: Compared to other protecting groups, the use of Boc can minimize certain side reactions during synthesis.

General Synthesis of Boc-Protected α-Aminophosphonates

A common route to Boc-protected α-aminophosphonates is the Pudovik reaction or the Kabachnik-Fields reaction. The following is a generalized protocol:

Protocol 1: Synthesis of a Boc-Protected α-Aminophosphonate Building Block

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve the desired aldehyde (1.0 eq.) and Boc-carbamate (1.0 eq.) in a suitable solvent like dichloromethane (DCM) or toluene.

  • Addition of Phosphite: To this solution, add a trialkyl phosphite (e.g., triethyl phosphite) (1.1 eq.) dropwise at room temperature.

  • Catalysis (Optional but Recommended): A Lewis acid catalyst (e.g., TiCl₄, ZnCl₂) can be added to accelerate the reaction.

  • Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically stirred at room temperature for 12-24 hours.

  • Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired Boc-protected α-aminophosphonate.

II. Solid-Phase Synthesis of Phosphonopeptides

Solid-phase peptide synthesis (SPPS) is a highly efficient method for the construction of phosphonopeptides.[7][10][11] The growing peptide chain is covalently attached to an insoluble resin support, which facilitates the removal of excess reagents and byproducts by simple filtration and washing.[7][]

Workflow for Boc-SPPS of Phosphonopeptides

SPPS_Workflow Resin 1. Resin Swelling First_AA 2. First Amino Acid Coupling Resin->First_AA Deprotection1 3. Boc Deprotection First_AA->Deprotection1 Neutralization1 4. Neutralization Deprotection1->Neutralization1 Phosphonate_Coupling 5. Boc-Aminophosphonate Coupling Neutralization1->Phosphonate_Coupling Capping 6. Capping (Optional) Phosphonate_Coupling->Capping Deprotection2 7. Boc Deprotection Capping->Deprotection2 Neutralization2 8. Neutralization Deprotection2->Neutralization2 Next_AA 9. Next Amino Acid Coupling Neutralization2->Next_AA Repeat Repeat Steps 7-9 Next_AA->Repeat Cleavage 10. Cleavage from Resin Next_AA->Cleavage Final Cycle Repeat->Deprotection2 Purification 11. Purification Cleavage->Purification

Caption: General workflow for Boc-based solid-phase synthesis of phosphonopeptides.

Protocol 2: Boc-SPPS of a Dipeptide Mimetic

This protocol describes the manual synthesis of a simple phosphonodipeptide on a Merrifield resin.

Materials and Reagents:

  • Merrifield resin (chloromethylated polystyrene)[13]

  • Boc-protected amino acids

  • Boc-protected α-aminophosphonate diethyl ester

  • Diisopropylethylamine (DIPEA)

  • Trifluoroacetic acid (TFA)[5]

  • Dichloromethane (DCM)[5]

  • N,N-Dimethylformamide (DMF)

  • Coupling reagents (e.g., HBTU, HATU)[14]

  • Cesium carbonate (Cs₂CO₃)

  • Potassium iodide (KI)

  • Anhydrous methanol

Step-by-Step Procedure:

  • Resin Preparation and First Amino Acid Attachment:

    • Swell the Merrifield resin in DMF for 1 hour.

    • Prepare the cesium salt of the first Boc-amino acid by reacting it with Cs₂CO₃ in methanol.

    • Add the Boc-amino acid cesium salt and a catalytic amount of KI to the swollen resin in DMF.

    • Heat the mixture at 50°C for 12-16 hours.

    • Wash the resin thoroughly with DMF, methanol, and DCM, and then dry under vacuum.

  • Boc Deprotection:

    • Treat the resin with a solution of 50% TFA in DCM for 30 minutes to remove the Boc group.[13]

    • Wash the resin with DCM.

  • Neutralization:

    • Neutralize the resulting ammonium salt by washing the resin with a 10% solution of DIPEA in DCM until a neutral pH is achieved (tested with a moistened pH strip).

    • Wash the resin with DCM.

  • Phosphonate Building Block Coupling:

    • In a separate vessel, pre-activate the Boc-protected α-aminophosphonate diethyl ester (1.5 eq.) with a coupling reagent like HBTU (1.5 eq.) and DIPEA (3.0 eq.) in DMF for 5-10 minutes.

    • Add the activated phosphonate solution to the resin.

    • Allow the coupling reaction to proceed for 2-4 hours at room temperature.

    • Monitor the coupling efficiency using a qualitative test (e.g., Kaiser test).

    • Wash the resin with DMF and DCM.

  • Final Boc Deprotection:

    • Remove the final Boc group using 50% TFA in DCM as described in step 2.

    • Wash the resin with DCM and methanol, then dry under vacuum.

  • Cleavage from Resin and Phosphonate Deprotection:

    • Cleavage of the peptide from the resin and deprotection of the phosphonate esters can be achieved simultaneously using strong acids. A common method is treatment with HBr in acetic acid or with trimethylsilyl bromide (TMSBr).

    • Caution: These reagents are highly corrosive and should be handled in a fume hood with appropriate personal protective equipment.

    • After cleavage, precipitate the crude peptide in cold diethyl ether, centrifuge, and wash the pellet with ether.

III. Purification and Characterization

The crude phosphonopeptide obtained after cleavage requires purification to remove truncated sequences, deletion sequences, and byproducts from the synthesis.[15]

Purification by RP-HPLC

Reversed-phase high-performance liquid chromatography (RP-HPLC) is the standard method for purifying peptides.[15]

Protocol 3: Purification of Phosphonopeptides

  • Sample Preparation: Dissolve the crude peptide in a minimal amount of a suitable solvent, often a mixture of water and acetonitrile with 0.1% TFA.

  • Chromatography:

    • Column: C18 stationary phase.

    • Mobile Phase A: 0.1% TFA in water.

    • Mobile Phase B: 0.1% TFA in acetonitrile.

    • Gradient: A linear gradient from low to high percentage of mobile phase B is typically used to elute the peptide. The exact gradient will depend on the hydrophobicity of the peptide.

    • Detection: Monitor the elution at 210-220 nm.[15]

  • Fraction Collection: Collect fractions corresponding to the major peak.

  • Analysis and Pooling: Analyze the purity of each fraction by analytical RP-HPLC. Pool the fractions with the desired purity.

  • Lyophilization: Freeze-dry the pooled fractions to obtain the purified phosphonopeptide as a white powder.[15]

Characterization

The identity and purity of the synthesized phosphonopeptide should be confirmed using appropriate analytical techniques.

Technique Purpose Expected Observations
Mass Spectrometry (MS) To confirm the molecular weight of the synthesized peptide.A peak corresponding to the calculated molecular weight of the phosphonopeptide.
Nuclear Magnetic Resonance (NMR) Spectroscopy To confirm the structure and stereochemistry of the peptide.
¹H NMR To identify the protons in the molecule.Characteristic chemical shifts for the amino acid residues and the phosphonate group.
¹³C NMR To identify the carbon atoms in the molecule.Characteristic chemical shifts for the carbonyl and phosphonate carbons.
³¹P NMR To specifically detect the phosphorus atom.[4][16]A characteristic chemical shift for the phosphonate group.[4]
Analytical RP-HPLC To determine the purity of the final product.A single major peak indicating high purity.

IV. Key Mechanistic Insights

Boc Deprotection Mechanism

The acid-catalyzed removal of the Boc group proceeds through a stable tert-butyl cation intermediate.

Boc_Deprotection cluster_0 Boc-Protected Amine cluster_1 Protonation cluster_2 Carbocation Formation cluster_3 Decarboxylation BocAmine R-NH-Boc Protonated R-NH-Boc-H⁺ BocAmine->Protonated + H⁺ (TFA) Carbocation t-Bu⁺ + R-NH-COOH Protonated->Carbocation Loss of t-Bu⁺ Amine R-NH₃⁺ + CO₂ Carbocation->Amine Spontaneous

Caption: Mechanism of acid-catalyzed Boc deprotection.[5][9]

V. Conclusion

The synthesis of peptide mimetics using Boc-protected phosphonate building blocks is a powerful strategy for accessing novel therapeutic and research agents. The protocols and principles outlined in this guide provide a solid foundation for researchers in drug development and chemical biology. Careful execution of these methods, coupled with a thorough understanding of the underlying chemistry, will enable the successful synthesis and purification of these important molecules.

References

  • Synthetic Methods of Phosphonopeptides - PMC - NIH. (2020-12-12). National Center for Biotechnology Information. [Link]

  • Introduction of multiphosphonate ligand to peptide nucleic acid for metal ion conjugation. Taylor & Francis Online. [Link]

  • [Peptide nucleic acids and their phosphonate analogues: synthesis and hybridization characteristics] - PubMed. National Center for Biotechnology Information. [Link]

  • Synthesis of Phosphonopeptides | Request PDF - ResearchGate. ResearchGate. [Link]

  • Synthetic strategies of phosphonodepsipeptides - Beilstein Journals. (2021-02-16). Beilstein Journal of Organic Chemistry. [Link]

  • Phosphonopeptides containing free phosphonic groups: recent advances - RSC Publishing. (2020-07-09). Royal Society of Chemistry. [Link]

  • Synthetic Methods of Phosphonopeptides - PubMed. (2020-12-12). National Center for Biotechnology Information. [Link]

  • Synthetic methods of phosphonopeptides - Encyclopedia.pub. (2020-12-16). Encyclopedia.pub. [Link]

  • Discovery of Antimicrobial Phosphonopeptide Natural Products from Bacillus velezensis by Genome Mining - PMC - NIH. (2023-05-31). National Center for Biotechnology Information. [Link]

  • Purification and Characterization of Phosphonoglycans from Glycomyces sp. Strain NRRL B-16210 and Stackebrandtia nassauensis NRRL B-16338 - PMC - NIH. National Center for Biotechnology Information. [Link]

  • A general method for preparation of N-Boc-protected or N-Fmoc-protected α,β-didehydropeptide building blocks and their use in the solid-phase peptide synthesis - PubMed. (2018-06-03). National Center for Biotechnology Information. [Link]

  • Synthesis of Phosphonopeptides - PubMed. National Center for Biotechnology Information. [Link]

  • BOC Protection and Deprotection - J&K Scientific LLC. (2025-02-08). J&K Scientific. [Link]

  • Overview of Solid Phase Peptide Synthesis (SPPS). AAPPTec. [Link]

  • How should I deprotect Boc-amino group without breaking ester bond? - ResearchGate. (2021-05-05). ResearchGate. [Link]

  • Boc-Protected Amino Groups - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

  • Amine Protection and Deprotection - Master Organic Chemistry. Master Organic Chemistry. [Link]

  • Total stepwise solid-phase synthesis of peptide–oligonucleotide conjugates using side-chain Boc/tBu protecting groups - Chemical Communications (RSC Publishing). Royal Society of Chemistry. [Link]

  • Building Blocks for Solid Phase Peptide Synthesis | Reagents, Chemicals and Labware. Merck. [Link]

  • Chapter 11: Nucleic acid analogues - ATDBio. ATDBio. [Link]

  • Purification and characterization of phosphonoglycans from Glycomyces sp. strain NRRL B-16210 and Stackebrandtia nassauensis NRRL B-16338 - Illinois Experts. University of Illinois. [Link]

  • A schematic representation of peptide synthesis using Boc protected... - ResearchGate. ResearchGate. [Link]

  • Peptide Synthesis with the Boc Protecting Group - YouTube. (2020-04-21). YouTube. [Link]

  • The challenge of peptide nucleic acid synthesis - Chemical Society Reviews (RSC Publishing). (2023-04-03). Royal Society of Chemistry. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Stability issues with Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate in solution

Welcome to the dedicated technical support guide for Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate (CAS 176504-90-8). This resource is designed for researchers, scientists, and drug development professional...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the dedicated technical support guide for Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate (CAS 176504-90-8). This resource is designed for researchers, scientists, and drug development professionals to navigate the unique stability challenges associated with this versatile ketophosphonate building block.[1] As a key intermediate in the synthesis of peptide mimetics and enzyme inhibitors, maintaining its structural and stereochemical integrity is paramount for experimental success.[2][3] This guide provides in-depth, field-proven insights into the potential degradation pathways and offers robust troubleshooting protocols to ensure the reliability of your results.

Understanding the Core Stability Challenges

The structure of Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate contains three primary moieties susceptible to degradation in solution: the dimethyl phosphonate ester, the acid-labile Boc-protecting group, and a stereocenter adjacent to a ketone. Each presents a distinct stability challenge that must be managed during experimental design and execution.

  • Phosphonate Ester Hydrolysis: The dimethyl phosphonate group is susceptible to hydrolysis, particularly under acidic or basic conditions.[4][5] This reaction cleaves one or both methyl ester bonds to yield the corresponding phosphonic acid, a more polar and often less cell-permeable analogue. This is a critical consideration in aqueous buffers used for biological assays.

  • Boc-Group Deprotection: The tert-butyloxycarbonyl (Boc) group is an acid-labile amine protecting group.[6][7] Exposure to strong acidic conditions (e.g., TFA used in peptide synthesis or certain HPLC mobile phases) will cleave the Boc group, exposing the primary amine.[8][9] While generally stable to base, prolonged exposure to harsh conditions should be avoided.[10]

  • Epimerization at the C3 Stereocenter: The proton on the chiral carbon (C3) is alpha to the ketone at C2, making it susceptible to abstraction under basic conditions. This can lead to the formation of a planar enolate intermediate, resulting in racemization and the loss of specific stereochemistry (epimerization). For a compound whose biological activity is dependent on a specific stereoisomer, this is a silent killer of activity.[11][12]

Visualizing Degradation Pathways

The following diagram illustrates the three primary routes of degradation for Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate in solution. Understanding these pathways is the first step in preventing them.

G cluster_main Core Compound cluster_degradation Degradation Products main Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate hydrolysis Phosphonic Acid Derivative main->hydrolysis  Acid/Base  Hydrolysis deprotection Free Amine Derivative main->deprotection  Acid  Catalysis epimerization (3R)-Epimer main->epimerization  Base  Catalysis

Caption: Primary degradation pathways of the target phosphonate.

Frequently Asked Questions (FAQs)

Q1: I've dissolved the compound in my standard PBS buffer (pH 7.4) for a cell-based assay, but I'm seeing inconsistent results over a 24-hour period. What is the likely cause?

A: While pH 7.4 is considered neutral, it can be sufficiently basic to slowly catalyze both the hydrolysis of the dimethyl phosphonate ester and, more critically, the epimerization at the C3 position. Over a 24-hour period at 37°C, even a low rate of epimerization can lead to a significant loss of the active (3S)-isomer, resulting in decreased biological activity. Furthermore, hydrolysis to the phosphonic acid will alter the compound's polarity and may affect its ability to cross cell membranes.

Recommendation: For long-term experiments (>4-6 hours), we recommend preparing fresh solutions. If possible, consider using a buffer system at a slightly acidic pH, such as MES buffer at pH 6.0-6.5, where all three degradation pathways are significantly slower. Always perform a pilot stability study in your specific assay medium (see Troubleshooting Protocol 1).

Q2: After running my sample on a reverse-phase HPLC with a TFA-containing mobile phase, I see a new, earlier-eluting peak that wasn't in my initial sample. What is this new peak?

A: This is a classic sign of on-column Boc-group deprotection. The trifluoroacetic acid (TFA) in the mobile phase is a strong acid used to cleave the Boc group.[7][9] The resulting free amine is significantly more polar than the parent compound, causing it to elute earlier from the non-polar C18 column. The mass of this new peak should correspond to the parent compound minus 100.1 g/mol (the mass of the Boc group).

Recommendation: To avoid this analytical artifact, use an HPLC method that does not employ strong acids. Consider methods using formic acid or ammonium acetate as mobile phase modifiers. Hydrophilic Interaction Liquid Chromatography (HILIC) is also an excellent alternative for analyzing polar phosphonates and their degradation products.[13][14]

Q3: My compound's purity by HPLC-UV looks fine, and the mass spectrometry data confirms the correct molecular weight, but its inhibitory activity in my enzyme assay has dropped significantly after storage in a DMSO stock solution at 4°C for a month. What could be happening?

A: This scenario strongly suggests epimerization. Standard HPLC-UV methods using achiral columns will not separate the (3S) and (3R) epimers, so the sample will appear pure. Likewise, mass spectrometry cannot distinguish between stereoisomers as they have the identical mass. The loss of activity points to a change in the 3D structure of the molecule, which is critical for binding to the enzyme's active site. While DMSO is an excellent solvent, trace amounts of basic impurities or degradation of the DMSO itself can create a microenvironment that catalyzes epimerization over long-term storage.

Recommendation: Use only high-purity, anhydrous DMSO for stock solutions. Store stock solutions at -20°C or, ideally, at -80°C in small, single-use aliquots to minimize freeze-thaw cycles. To confirm epimerization, analysis by chiral HPLC is required.

Q4: What are the absolute best-practice conditions for storing and handling this compound in solution to maximize its stability?

A: Based on the compound's chemical liabilities, the following conditions are recommended:

  • Solvent: For long-term storage, use high-purity, anhydrous aprotic solvents like DMSO or DMF.

  • Temperature: Store stock solutions at -80°C. For short-term storage (1-2 days), -20°C is acceptable.

  • pH: When preparing aqueous solutions for experiments, use a slightly acidic buffer (pH 6.0-6.5). Avoid basic buffers (pH > 7.2) whenever possible.

  • Preparation: Always prepare aqueous working solutions fresh on the day of the experiment from a frozen anhydrous stock. Do not store the compound in aqueous buffers.

ConditionRecommendationRationale
Long-Term Storage -80°C in anhydrous DMSO/DMFMinimizes all degradation pathways.
Short-Term Storage -20°C in anhydrous DMSO/DMFAcceptable for a few days; minimizes freeze-thaw.
Aqueous Buffer pH pH 6.0 - 6.5 (e.g., MES, PIPES)Suppresses acid-catalyzed deprotection and base-catalyzed hydrolysis/epimerization.
Aqueous Buffer Temp As low as experiment allowsReduces reaction rates of all degradation pathways.
Light Exposure Store in amber vialsStandard practice to prevent potential photochemical degradation.

Troubleshooting Guides & Experimental Protocols

If you suspect instability is affecting your experiments, a systematic approach is required to identify and mitigate the issue.

Protocol 1: Rapid Stability Assessment in Experimental Buffer

This protocol allows you to quickly determine if your compound is stable under your specific experimental conditions.

Methodology:

  • Prepare Stock: Create a concentrated stock solution (e.g., 10 mM) in anhydrous DMSO.

  • Prepare Test Solutions: Dilute the stock solution to your final working concentration in your experimental buffer (e.g., PBS pH 7.4, 37°C). Also prepare a control solution in a known stable medium (e.g., pH 6.0 MES buffer).

  • Time Points: Immediately take a T=0 sample from the test solution for analysis.

  • Incubation: Incubate the remaining test solution under your exact experimental conditions (e.g., 37°C for 24 hours).

  • Sample Collection: Collect aliquots at various time points (e.g., 2h, 6h, 12h, 24h). Immediately quench any potential reaction by freezing at -80°C or by adding an equal volume of acetonitrile.

  • Analysis: Analyze all time points, including the T=0 sample and the control, by HPLC-UV/MS (see Protocol 2). A decrease in the main peak area and/or the appearance of new peaks indicates instability.

Protocol 2: HPLC Method for Monitoring Stability

A robust analytical method is crucial for separating the parent compound from its potential degradants. Ion-Pair Reversed-Phase HPLC is a versatile starting point.[13]

Method Parameters:

  • Column: C18, 2.1 x 100 mm, 1.8 µm particle size.

  • Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 6.5.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at 210 nm and 254 nm, coupled to a Mass Spectrometer.

  • Expected Elution Order:

    • Hydrolyzed Phosphonic Acid (most polar).

    • Boc-Deprotected Amine.

    • Parent Compound (least polar).

Note: Epimers will not be resolved with this method. Chiral HPLC is required for that purpose.

Workflow: Investigating the Source of Instability

Use this workflow to diagnose the root cause of observed compound degradation.

G start Instability Observed (e.g., low activity, new HPLC peak) check_ms Analyze degradant by LC-MS. What is the mass change? start->check_ms mass_minus_100 Mass is -100 Da (Loss of Boc) check_ms->mass_minus_100 mass_minus_14 Mass is -14 Da (demethylation) or -28 Da (di-demethylation) check_ms->mass_minus_14 no_mass_change No Mass Change, but activity is low check_ms->no_mass_change result_boc Conclusion: Boc Deprotection Cause: Acidic Conditions (e.g., TFA in mobile phase, acidic buffer) mass_minus_100->result_boc result_hydrolysis Conclusion: Phosphonate Hydrolysis Cause: pH is too high or too low (aqueous buffer instability) mass_minus_14->result_hydrolysis result_epimer Conclusion: Epimerization Cause: Basic Conditions (e.g., buffer pH > 7.2, impure solvent) no_mass_change->result_epimer

Caption: A decision tree for troubleshooting compound instability.

References

  • Keglevich, G., & Bálint, E. (2021). The Hydrolysis of Phosphinates and Phosphonates: A Review. Molecules, 26(10), 2840. [Link][4][15][16]

  • Wikipedia. (n.d.). Phosphonate. Retrieved from [Link][5]

  • Wiley Analytical Science. (2020). Detecting traces of phosphonates. Retrieved from [Link][14]

  • Keglevich, G., & Rádai, Z. (2023). The Last Decade of Optically Active α-Aminophosphonates. Molecules, 28(16), 6135. [Link][11][12]

  • Demkowicz, S., et al. (2017). The Synthesis of α-Aminophosphonates via Enantioselective Organocatalytic Reaction of 1-(N-Acylamino)alkylphosphonium Salts with Dimethyl Phosphite. Molecules, 22(12), 2213. [Link][17]

  • Chem-Impex. (n.d.). Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate. Retrieved from [Link][2][3]

  • Organic Chemistry Portal. (n.d.). Amino Protecting Groups Stability. Retrieved from [Link][6]

  • Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link][18]

  • Chemistry Steps. (n.d.). Boc Protecting Group for Amines. Retrieved from [Link][7]

  • ResearchGate. (2024). Is the protecting group boc of the amino group stable at 37°C? Retrieved from [Link][10]

  • Fisher Scientific. (n.d.). Amine Protection / Deprotection. Retrieved from [Link][8]

  • Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link][9]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the ¹H and ³¹P NMR Analysis of Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and complex organic synthesis, the precise characterization of novel molecules is paramount. Dimethyl((3S)-4-...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and complex organic synthesis, the precise characterization of novel molecules is paramount. Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate, a key phosphonate compound, serves as a vital intermediate in the synthesis of various pharmaceuticals, particularly those targeting neurological disorders.[1] Its unique structure, featuring a Boc-protecting group, enhances its stability and reactivity, making it a valuable building block in medicinal chemistry.[1] This guide provides an in-depth analysis of ¹H and ³¹P Nuclear Magnetic Resonance (NMR) spectroscopy for the structural elucidation of this compound and offers a comparative perspective against alternative analytical techniques.

The Central Role of NMR in Structural Verification

Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique for the unambiguous structural determination of organic compounds. For a molecule with the complexity of Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate, both ¹H and ³¹P NMR are indispensable for confirming its identity and purity.

¹H NMR Analysis: A Proton-by-Proton Examination

¹H NMR spectroscopy provides detailed information about the chemical environment of each proton in a molecule. The successful synthesis and purity of the target compound can be verified by analyzing the chemical shifts, multiplicities, and integrals of the proton signals.

Expected ¹H NMR Spectral Features:

  • Boc Group: A prominent and sharp singlet, integrating to nine protons, is expected in the upfield region of the spectrum, typically between 1.4 and 1.5 ppm.[2] This signal is a definitive indicator of the successful installation of the tert-butyloxycarbonyl (Boc) protecting group.[2]

  • Phenyl Group: The five protons of the phenyl ring will typically appear as a complex multiplet in the aromatic region, usually between 7.2 and 7.4 ppm.

  • Phosphonate Methyl Groups: The six protons of the two methoxy groups attached to the phosphorus atom will resonate as a doublet due to coupling with the ³¹P nucleus. The typical chemical shift for such protons is around 3.7 ppm.

  • Methylene and Methine Protons: The protons on the carbon backbone will exhibit characteristic chemical shifts and coupling patterns. The proton alpha to the carbonyl group and the phosphonate group will be a doublet of doublets due to coupling with the adjacent methine proton and the phosphorus atom. The methine proton adjacent to the Boc-protected amine will appear as a multiplet.

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities

ProtonsPredicted Chemical Shift (ppm)MultiplicityIntegration
Boc (t-butyl)~1.4Singlet9H
Phenyl~7.3Multiplet5H
OCH₃ (Phosphonate)~3.7Doublet6H
CH₂ (to P)~3.2Doublet of Doublets2H
CH (to N)~4.5Multiplet1H
CH₂ (to Ph)~2.9, ~3.1Doublet of Doublets (each)2H
NH~5.2Broad Singlet/Doublet1H
³¹P NMR Analysis: A Direct Probe of the Phosphorus Environment

³¹P NMR spectroscopy is a powerful and unambiguous method for the identification and study of organophosphorus compounds.[3] The ³¹P nucleus is highly sensitive, with a natural abundance of 100%, leading to relatively short acquisition times.[4][5]

Expected ³¹P NMR Spectral Features:

For Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate, a single resonance is expected in the ³¹P NMR spectrum. The chemical shift of this signal is highly indicative of the phosphorus atom's chemical environment. For α-aminophosphonates, the ³¹P NMR signals typically appear in the range of 22 to 28 ppm.[6][7]

  • Proton-Decoupled ³¹P NMR: In a proton-decoupled spectrum, the signal will appear as a sharp singlet. This is the most common mode of acquisition for routine characterization.

  • Proton-Coupled ³¹P NMR: In a proton-coupled spectrum, the signal will be split into a complex multiplet due to coupling with the neighboring protons, particularly the two protons on the adjacent methylene group and the methine proton. This can provide additional structural confirmation. One-bond P-H couplings are typically large (600-700 Hz), while two-bond and three-bond couplings are significantly smaller.[8]

Experimental Protocols

A standardized protocol ensures reproducibility and high-quality data.

Materials:

  • Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate (5-10 mg)

  • Deuterated solvent (e.g., Chloroform-d, CDCl₃)

  • NMR tube

  • Pipettes

Procedure:

  • Sample Dissolution: Accurately weigh 5-10 mg of the purified compound and dissolve it in approximately 0.6 mL of deuterated solvent in a clean, dry vial.[2]

  • Transfer: Transfer the solution to a clean NMR tube.

  • Acquisition: Acquire the ¹H and ³¹P NMR spectra on a suitable NMR spectrometer. For ³¹P NMR, 85% H₃PO₄ in H₂O is used as an external reference (0 ppm).[8]

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis weigh Weigh 5-10 mg of Compound dissolve Dissolve in ~0.6 mL CDCl₃ weigh->dissolve transfer Transfer to NMR Tube dissolve->transfer H1_acq Acquire ¹H NMR Spectrum transfer->H1_acq P31_acq Acquire ³¹P NMR Spectrum transfer->P31_acq process Process Spectra (FT, Phasing, Baseline Correction) H1_acq->process P31_acq->process analyze Analyze Chemical Shifts, Multiplicities, Integrals process->analyze structure Confirm Structure & Purity analyze->structure

Comparative Analysis with Alternative Techniques

While NMR is the gold standard for structural elucidation, other analytical techniques provide complementary information and may be more suitable for specific applications like quantification of trace amounts.

Table 2: Comparison of Analytical Techniques

TechniquePrincipleAdvantagesDisadvantages
¹H & ³¹P NMR Measures the absorption of radiofrequency waves by atomic nuclei in a magnetic field.Provides detailed structural information, non-destructive, and inherently quantitative.[9] Can distinguish between isomers.[9]Relatively low sensitivity, requiring microgram to milligram quantities.[10] Higher initial instrument cost.
Mass Spectrometry (MS) Measures the mass-to-charge ratio of ions.High sensitivity (picomole to femtomole level), provides molecular weight information, and can be coupled with chromatography (LC-MS, GC-MS) for complex mixture analysis.[11]Provides limited structural information on its own, often requires fragmentation (MS/MS) for more detail. Cannot distinguish between isomers with the same mass.
High-Performance Liquid Chromatography (HPLC) Separates components of a mixture based on their differential partitioning between a stationary and mobile phase.Excellent for separation and quantification of components in a mixture, high sensitivity with appropriate detectors (e.g., UV, MS).[10]Provides limited structural information (retention time), requires reference standards for identification.[10]

Decision_Tree start Analytical Goal q1 Need for Unambiguous Structural Elucidation? start->q1 q2 Analysis of a Complex Mixture? q1->q2 No nmr ¹H and ³¹P NMR q1->nmr Yes q3 Trace Level Quantification Needed? q2->q3 No lcms LC-MS q2->lcms Yes q3->lcms Yes hplc HPLC with UV/Standard q3->hplc No

Causality Behind Experimental Choices:

  • Why NMR for Structural Confirmation? NMR is unparalleled in its ability to provide a detailed map of the atomic connectivity within a molecule. The unique chemical shifts and coupling patterns observed in ¹H and ³¹P NMR spectra serve as a "fingerprint" for Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate, making it the most trustworthy method for absolute structural verification.[9]

  • Why LC-MS for Purity and Metabolite Identification? In a drug development context, it is crucial to not only confirm the structure of the main compound but also to identify and quantify any impurities or metabolites. The high sensitivity and separation power of LC-MS make it the ideal choice for these tasks.[9][11]

  • Why HPLC for Routine Quality Control? Once the identity of the compound is firmly established by NMR and a validated analytical method is in place, HPLC with a UV detector can be a cost-effective and high-throughput method for routine purity checks in a manufacturing environment.

Conclusion

The comprehensive analysis of Dimethyl((3S)-4-phenyl-3-(Boc-amino)-2-oxobutyl)phosphonate relies on the synergistic use of ¹H and ³¹P NMR spectroscopy for definitive structural elucidation. While NMR provides the most detailed structural information, techniques like MS and HPLC offer superior sensitivity and are better suited for the analysis of complex mixtures and trace-level quantification. The choice of analytical technique should be guided by the specific scientific question at hand, with NMR being the indispensable tool for the initial, unambiguous characterization of this important pharmaceutical intermediate.

References

  • A Comparative Guide to 1H NMR Characterization of N-Boc Protected Amines and Altern
  • 31P Nuclear Magnetic Resonance Spectroscopy for Monitoring Organic Reactions and Organic Compounds | Request PDF - ResearchGate. (URL: [Link])

  • Quantitative 31P NMR Spectroscopy: Principles, Methodologies, and Applications in Phosphorus-Containing Compound Analysis - MDPI. (URL: [Link])

  • 31 Phosphorus NMR - Chem.UCLA. (URL: [Link])

  • The integration of LC-MS and NMR for the analysis of low molecular weight trace analytes in complex matrices - PMC - NIH. (URL: [Link])

  • Modern Quantum Chemistry Methodology for Predicting 31 P Nuclear Magnetic Resonance Chemical Shifts - MDPI. (URL: [Link])

  • 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions - MDPI. (URL: [Link])

  • 31P NMR Study on Some Phosphorus-Containing Compounds - ResearchGate. (URL: [Link])

  • Synthesis, NMR, X-ray crystallography and bioactivity of some α-aminophosphonates - Arkat USA. (URL: [Link])

  • Synthesis, NMR, X-ray crystallography and bioactivity of some α-aminophosphonates. (URL: [Link])

  • 1 H-NMR spectrum of N-Boc glutamic acid. | Download Scientific Diagram - ResearchGate. (URL: [Link])

  • Determine the structure of Boc amino acids - Cheminfo.org. (URL: [Link])

  • The Synthesis of α-Aminophosphonates via Enantioselective Organocatalytic Reaction of 1-(N-Acylamino)alkylphosphonium Salts with Dimethyl Phosphite - NIH. (URL: [Link])

  • Direct Synthesis of α-Aminophosphonates from Amines, Alcohols, and White Phosphorus | CCS Chemistry - Chinese Chemical Society. (URL: [Link])

  • Accuracy of GC-MS + NMR comparing to an HPLC test for hormone? : r/askscience - Reddit. (URL: [Link])

  • 31 P NMR titration and relaxation parameters a of phosphonic acid derivatives and a-aminophosphonates b - ResearchGate. (URL: [Link])

  • 31P chemical shifts - Steffen's Chemistry Pages - Science and Fun. (URL: [Link])

  • The Strengths and Weaknesses of NMR Spectroscopy and Mass Spectrometry with Particular Focus on... (URL: [Link])

  • Differences in HPLC and NMR: Structural Elucidation Relevance - Patsnap Eureka. (URL: [Link])

  • Synthesis of Boc-protected bicycloproline - PMC - NIH. (URL: [Link])

  • pH dependence of the 31 P NMR chemical shifts of P i and selected... - ResearchGate. (URL: [Link])

  • Comparison of NMR and MS | Metabolomics - EMBL-EBI. (URL: [Link])

  • α-Aminophosphonate analogue derived from 4-Hydroxybenzaldehd | DDDT. (URL: [Link])

  • On phosphorus chemical shift anisotropy in metal (IV) phosphates and phosphonates: A 31P NMR experimental study - OSTI.GOV. (URL: [Link])

  • 4,4-dimethyl-3-(boc-amino)-2-oxopentyl)-phosphonate - PubChem - NIH. (URL: [Link])

  • Synthesis of Mixed Phosphonate Esters and Amino Acid-Based Phosphonamidates, and Their Screening as Herbicides - MDPI. (URL: [Link])

  • Synthesis and Characterization of Amino-Bis-Phosphonate Ligands | Request PDF. (URL: [Link])

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.